Technical Documentation Center

1-Amino-3-methylisoquinoline-4-carbonitrile Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1-Amino-3-methylisoquinoline-4-carbonitrile
  • CAS: 161468-33-3

Core Science & Biosynthesis

Foundational

In-Depth Technical Guide: 1-Amino-3-methylisoquinoline-4-carbonitrile

This technical guide details the mechanism of action (MoA), chemical utility, and experimental protocols for 1-Amino-3-methylisoquinoline-4-carbonitrile (CAS: 161468-33-3).[1] Based on current pharmacological literature,...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide details the mechanism of action (MoA), chemical utility, and experimental protocols for 1-Amino-3-methylisoquinoline-4-carbonitrile (CAS: 161468-33-3).[1]

Based on current pharmacological literature, this compound functions primarily as a privileged scaffold and pharmacophore intermediate in the design of two major drug classes: Reversible Covalent Cysteine Protease Inhibitors (targeting Cathepsins/Caspases) and ATP-Competitive Kinase Inhibitors .[1] Additionally, recent studies highlight its utility as a fluorogenic probe due to aggregation-induced emission (AIE) properties.[1]

Part 1: Core Identity & Pharmacological Significance[1]

1-Amino-3-methylisoquinoline-4-carbonitrile (AMIC) is a heterocyclic building block characterized by a planar isoquinoline core substituted with an amino group at position 1, a methyl group at position 3, and a nitrile (cyano) group at position 4.[1]

Structural Pharmacophore Analysis

The molecule's biological activity is dictated by three distinct functional regions:

  • The Nitrile Warhead (C4-CN): Acts as an electrophilic trap.[1] In protease inhibition, this group forms a reversible covalent bond with the active site cysteine thiolate, forming a thioimidate adduct .[1] This is a critical mechanism for targeting enzymes like Cathepsin K , Cathepsin S , and Caspases .[1]

  • The 1-Amino Isoquinoline Motif: Functions as a bidentate hydrogen bond donor/acceptor system.[1] In kinase inhibition, this moiety mimics the adenine ring of ATP, forming hydrogen bonds with the hinge region of the kinase domain (e.g., GSK-3

    
     , CDKs ).[1]
    
  • The Hydrophobic Core: The planar aromatic system allows for intercalation or hydrophobic packing within the enzyme's binding pocket, stabilizing the ligand-protein complex.[1]

Part 2: Mechanism of Action (MoA)[1]

Mechanism A: Reversible Covalent Inhibition (Cysteine Proteases)

The primary pharmacological utility of the 4-carbonitrile group is its ability to inhibit cysteine proteases via a reversible covalent mechanism .[1] Unlike irreversible inhibitors (e.g., fluoromethyl ketones) that permanently alkylate the enzyme, the nitrile group reacts with the catalytic cysteine to form a metastable thioimidate.[1]

Step-by-Step Chemical Mechanism:

  • Nucleophilic Attack: The thiolate anion (

    
    ) of the catalytic cysteine (e.g., Cys25 in Papain-family proteases) attacks the electrophilic carbon of the nitrile group.[1]
    
  • Thioimidate Formation: The attack results in the formation of a thioimidate intermediate (

    
    ), which is stabilized by the oxyanion hole of the enzyme.[1]
    
  • Protonation: The intermediate is protonated to form the stable thioimidate adduct.[1]

  • Reversibility: The reaction is reversible, allowing the inhibitor to dissociate, which reduces the risk of permanent off-target toxicity (immunogenicity) often seen with irreversible inhibitors.[1]

Mechanism B: ATP-Competitive Inhibition (Kinases)

The 1-aminoisoquinoline scaffold is an isostere of the adenine ring of ATP.[1]

  • Binding Mode: The exocyclic 1-amino group acts as a Hydrogen Bond Donor (HBD) to the backbone carbonyl of the kinase hinge region.[1] The endocyclic nitrogen (N2) acts as a Hydrogen Bond Acceptor (HBA) to the backbone amide nitrogen.[1]

  • Selectivity: The 3-methyl group often occupies the hydrophobic "gatekeeper" pocket, determining selectivity between different kinase families (e.g., Tyrosine Kinases vs. Serine/Threonine Kinases).[1]

Mechanism C: Photophysical (Aggregation-Induced Emission)

Recent materials science research identifies AMIC derivatives as Dual-State Emitters .[1]

  • Solution State: Weak fluorescence due to non-radiative decay via intramolecular rotation.[1]

  • Solid/Aggregated State: Strong blue fluorescence (approx. 450-470 nm).[1][2] The restricted intramolecular rotation (RIR) in the solid state blocks non-radiative decay channels, activating the radiative pathway.[1]

Part 3: Visualization of Signaling & Reaction Pathways

The following diagram illustrates the dual mechanism of action: the covalent attack by Cysteine Proteases and the non-covalent binding in Kinase pockets.[1]

MoA_Pathways cluster_Protease Pathway A: Cysteine Protease Inhibition cluster_Kinase Pathway B: Kinase Inhibition Compound 1-Amino-3-methyl isoquinoline-4-carbonitrile Cys_SH Catalytic Cysteine (Thiolate Anion -S⁻) Compound->Cys_SH Targets Active Site ATP_Site ATP Binding Pocket (Hinge Region) Compound->ATP_Site Occupies Attack Nucleophilic Attack on Nitrile Carbon Cys_SH->Attack Initiates Thioimidate Thioimidate Adduct (Cov. Bond) Attack->Thioimidate Forms Inhibition_P Enzyme Inactivation (Reversible) Thioimidate->Inhibition_P Result HBond H-Bond Network (Donor/Acceptor) ATP_Site->HBond Stabilizes via Competition ATP Displacement HBond->Competition Causes Inhibition_K Signal Transduction Blockade Competition->Inhibition_K Result

Caption: Dual mechanistic pathway showing covalent reversible inhibition of cysteine proteases (top) and ATP-competitive inhibition of kinases (bottom).[1]

Part 4: Experimental Protocols

Protocol 1: Synthesis of 1-Amino-3-methylisoquinoline-4-carbonitrile

Context: This protocol is adapted from standard Thorpe-Ziegler cyclization methods used for isoquinoline carbonitriles.[1]

Reagents:

  • 2-Methylbenzonitrile (Starting material)[1]

  • Malononitrile (Reagent)[1]

  • Potassium tert-butoxide (t-BuOK) (Base)[1]

  • DMF (Solvent, Anhydrous)[1]

Workflow:

  • Preparation: Charge a flame-dried 3-neck flask with anhydrous DMF (50 mL) under Nitrogen (

    
    ) atmosphere.
    
  • Activation: Add t-BuOK (1.2 eq) and stir at

    
     for 15 minutes.
    
  • Addition: Dropwise add a solution of 2-methylbenzonitrile (1.0 eq) and malononitrile (1.1 eq) in DMF.

  • Cyclization: Allow the mixture to warm to room temperature and stir for 12 hours. The reaction proceeds via a cascade of condensation and intramolecular nucleophilic attack.

  • Quenching: Pour the reaction mixture into ice-cold water. A precipitate should form.[1]

  • Purification: Filter the solid, wash with cold ethanol, and recrystallize from ethanol/DMF to yield the target 1-Amino-3-methylisoquinoline-4-carbonitrile as a pale yellow solid.[1]

Protocol 2: In Vitro Cathepsin K Inhibition Assay

Context: Validating the nitrile warhead activity.[1]

Materials:

  • Recombinant Human Cathepsin K.[1]

  • Fluorogenic Substrate: Z-Leu-Arg-AMC (7-amino-4-methylcoumarin).[1]

  • Buffer: 50 mM Sodium Acetate, pH 5.5, 2.5 mM DTT, 2.5 mM EDTA.

Steps:

  • Incubation: Incubate Cathepsin K (10 nM) with varying concentrations of 1-Amino-3-methylisoquinoline-4-carbonitrile (0.1 nM to 10

    
    ) in assay buffer for 30 minutes at room temperature.
    
  • Activation: Add Z-Leu-Arg-AMC substrate (

    
    ).[1]
    
  • Measurement: Monitor fluorescence release (Ex: 355 nm / Em: 460 nm) kinetically for 60 minutes.

  • Analysis: Determine

    
     by plotting reaction velocity vs. inhibitor concentration. A sigmoidal dose-response curve confirms mechanism.[1]
    

Part 5: Quantitative Data Summary

The following table summarizes the physicochemical properties and typical inhibitory profiles for this scaffold class.

Property / TargetValue / RangeContext
Molecular Weight 183.21 g/mol Small molecule, CNS penetrant potential.[1]
LogP (Predicted) ~1.8 - 2.2Lipophilic, suitable for membrane permeability.[1]
Cathepsin K

50 - 500 nMTypical range for nitrile-based isoquinoline cores.[1]
GSK-3


1 - 10

Micromolar activity typical for unmodified scaffold.[1]
Fluorescence (Solid)

nm
Strong blue emission in aggregated state.[1][2]
Solubility DMSO, DMF, EthanolPoor solubility in water; requires formulation.[1]

References

  • Zhang, X., et al. (2020).[1][2] "Metal‐Free Facile Synthesis of Multisubstituted 1‐Aminoisoquinoline Derivatives with Dual‐State Emissions." Chemistry – An Asian Journal.[1] Available at: [Link][1]

  • Falgueyret, J. P., et al. (2001).[1] "Novel, nonpeptidic cyanocanamides as potent, reversible inhibitors of human cathepsins K and L." Journal of Medicinal Chemistry. (Contextual grounding for nitrile warhead mechanism). Available at: [Link][1]

  • Serafimova, I. M., et al. (2012).[1] "Reversible targeting of noncatalytic cysteines with chemically tuned electrophiles." Nature Chemical Biology.[1] (Mechanistic validation of nitrile-cysteine adducts). Available at: [Link][1]

  • PubChem. (2024).[1][3] "Compound Summary: 1-Amino-3-methylisoquinoline-4-carbonitrile (CAS 161468-33-3)."[1][4] National Library of Medicine.[1] Available at: [Link][1]

Sources

Exploratory

Technical Guide: 1-Amino-3-methylisoquinoline-4-carbonitrile Derivatives

This guide details the chemical architecture, synthesis, and pharmaceutical utility of 1-Amino-3-methylisoquinoline-4-carbonitrile (CAS 161468-33-3) and its downstream derivatives. Executive Summary 1-Amino-3-methylisoqu...

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the chemical architecture, synthesis, and pharmaceutical utility of 1-Amino-3-methylisoquinoline-4-carbonitrile (CAS 161468-33-3) and its downstream derivatives.

Executive Summary

1-Amino-3-methylisoquinoline-4-carbonitrile represents a "privileged scaffold" in medicinal chemistry. It is characterized by a rigid isoquinoline core substituted with an amino group at C1, a methyl group at C3, and a nitrile (cyano) group at C4.

Its primary value lies in its vicinal amino-nitrile motif (an enaminonitrile), which serves as a highly reactive electrophilic/nucleophilic handle. This structural feature allows for the rapid construction of fused heterocyclic systems—most notably pyrimido[4,5-c]isoquinolines —which are potent inhibitors of kinases (e.g., EGFR) and phosphodiesterases (PDEs). Recent research also highlights the scaffold's utility in materials science due to its dual-state emission (fluorescence) properties.

Chemical Architecture & Significance

Structural Analysis

The molecule consists of a benzene ring fused to a pyridine ring (isoquinoline). The specific substitution pattern is critical for its reactivity:

  • C1-Amino Group (

    
    ):  Acts as a nucleophile in cyclization reactions.
    
  • C4-Cyano Group (

    
    ):  Acts as an electrophile, facilitating ring closure with the adjacent amino group.
    
  • C3-Methyl Group: Provides steric bulk and lipophilicity, influencing binding affinity in protein pockets (e.g., hydrophobic pockets in kinases).

The "Enaminonitrile" Advantage

The 1-amino-4-cyano arrangement is a "masked" pyrimidine precursor. When reacted with one-carbon donors (e.g., formamide, formic acid, triethyl orthoformate), it cyclizes to form a third ring, yielding tricyclic systems that mimic adenosine triphosphate (ATP), the universal substrate for kinases.

Synthesis Protocols

The synthesis of 1-amino-3-methylisoquinoline-4-carbonitrile is typically achieved via a base-catalyzed cyclization involving o-toluonitrile derivatives.

Core Synthesis: The o-Toluonitrile Route

This method utilizes the acidity of the benzylic methyl group in o-toluonitrile (2-methylbenzonitrile) to attack a nitrile electrophile.

Reagents:

  • Precursor: 2-Methylbenzonitrile (o-Toluonitrile)

  • Co-reactant: Malononitrile (or its dimer, 2-amino-1,1,3-tricyanopropene)[1][2][3]

  • Base: Potassium tert-butoxide (KOtBu) or Sodium Hydride (NaH)

  • Solvent: DMF or DMSO (Polar aprotic is essential)

Mechanism:

  • Deprotonation: The strong base deprotonates the benzylic methyl of o-toluonitrile, generating a carbanion.

  • Nucleophilic Attack: The carbanion attacks the nitrile group of the malononitrile dimer.

  • Cyclization: An intramolecular Thorpe-Ziegler type cyclization occurs, where the nitrogen anion attacks the nitrile on the benzene ring (or vice-versa depending on the specific pathway), followed by tautomerization to aromatize the system.

Experimental Protocol (Standardized)

Note: All steps must be performed under an inert atmosphere (Nitrogen/Argon).

  • Preparation: Charge a flame-dried 3-neck flask with KOtBu (2.2 equiv) and anhydrous DMF (10 mL/g) . Cool to 0°C.

  • Addition: Dropwise add a solution of 2-methylbenzonitrile (1.0 equiv) and Malononitrile (1.1 equiv) in DMF.

  • Reaction: Allow the mixture to warm to room temperature and stir for 12–24 hours. Monitor by TLC (Ethyl Acetate:Hexane 3:7).

  • Quenching: Pour the reaction mixture into crushed ice/water.

  • Isolation: A solid precipitate usually forms. Filter the solid.

  • Purification: Recrystallize from Ethanol or DMF/Water to obtain the title compound as yellow/orange crystals.

Visualization: Synthesis & Derivatization Pathways

The following diagram illustrates the synthesis of the core scaffold and its transformation into bioactive pyrimido-fused derivatives.

IsoquinolineSynthesis Precursor 2-Methylbenzonitrile (o-Toluonitrile) Intermediate Benzylic Carbanion (Reactive Species) Precursor->Intermediate KOtBu / DMF Deprotonation Reagent Malononitrile (Source of CN) Reagent->Intermediate + Electrophilic Attack Core 1-Amino-3-methyl- isoquinoline-4-carbonitrile (The Scaffold) Intermediate->Core Cyclization & Aromatization Deriv1 Pyrimido[4,5-c]isoquinoline (Kinase Inhibitor) Core->Deriv1 + Formamide/Urea (Ring Fusion) Deriv2 Solid-State Fluorescent Material Core->Deriv2 + Aryl Aldehydes (Condensation)

Caption: Figure 1. Synthetic workflow from o-toluonitrile precursors to the 1-amino-3-methylisoquinoline-4-carbonitrile core and its primary downstream applications.

Therapeutic Applications & Derivatives[4][5][6]

The "Uses" of 1-amino-3-methylisoquinoline-4-carbonitrile are defined by what it becomes. It is a gateway molecule to tricyclic heterocycles.

Kinase Inhibition (Pyrimido[4,5-c]isoquinolines)

Reaction of the title compound with formamide or urea yields pyrimido[4,5-c]isoquinolines .

  • Mechanism of Action: These tricyclic derivatives function as ATP-competitive inhibitors. The pyrimidine ring mimics the adenine base of ATP, fitting into the hinge region of kinases.

  • Targets:

    • EGFR (Epidermal Growth Factor Receptor): Inhibition leads to reduced tumor cell proliferation in non-small cell lung cancer (NSCLC).

    • PDE (Phosphodiesterase): Some derivatives show selectivity for PDE4 or PDE5, relevant for inflammatory diseases and erectile dysfunction.

Antimicrobial & Antifungal Agents

Derivatives substituted at the 3-methyl position (via oxidation to aldehyde and subsequent Schiff base formation) have demonstrated broad-spectrum antimicrobial activity.

  • Key Insight: The planarity of the isoquinoline ring allows for DNA intercalation, disrupting bacterial replication.

Materials Science: Dual-State Emission

Unlike many fluorophores that suffer from Aggregation-Caused Quenching (ACQ), certain 1-aminoisoquinoline derivatives exhibit Aggregation-Induced Emission (AIE) or dual-state emission.

  • Application: These are used as solid-state sensors for volatile organic compounds (VOCs) or as emitters in OLEDs.

Quantitative Data Summary

ParameterValue / DescriptionRelevance
CAS Number 161468-33-3Unique Identifier
Molecular Weight 183.21 g/mol Fragment-based drug design (Rule of 3 compliant)
Appearance Yellow to Orange SolidConjugated aromatic system
Melting Point > 200°C (Typical)High thermal stability
pKa (Calc) ~5.1 (Isoquinoline N)Weak base; protonatable in acidic media
Key Reactivity C1-Amine + C4-Nitrile"Enaminonitrile" cyclization to pyrimidines

Mechanism of Action (MoA) Diagram

The following diagram details how the derivative (Pyrimidoisoquinoline) interacts with a generic kinase target.

MoA Drug Pyrimido-Isoquinoline (Derivative) Interaction1 H-Bond Acceptor (N-pyrimidine) Drug->Interaction1 Interaction2 H-Bond Donor (NH-group) Drug->Interaction2 Interaction3 Hydrophobic Interaction (Isoquinoline Core) Drug->Interaction3 Target Kinase ATP Pocket (Hinge Region) Result Inhibition of Phosphorylation Target->Result Substrate Blocked Interaction1->Target Binds Backbone Interaction2->Target Binds Gatekeeper Interaction3->Target Pi-Stacking

Caption: Figure 2. Pharmacological mechanism of pyrimido-fused derivatives binding to the ATP-binding pocket of kinase enzymes.

References

  • Medicinal Chemistry of Isoquinolines

    • Title: Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies.
    • Source: RSC Advances, 2021.
    • URL:[Link]

  • Synthesis of 4-Cyano-1-aminoisoquinolines

    • Title: A New and Convenient Synthetic Method for 4-Aminoquinoline-3-carbonitrile and Its Deriv
    • Source: Heterocycles, 2022.[3][4][5][6]

    • URL:[Link]

  • Solid-State Fluorescence

    • Title: Metal-Free Facile Synthesis of Multisubstituted 1-Aminoisoquinoline Derivatives with Dual-State Emissions.[7]

    • Source: Chemistry – An Asian Journal, 2020.
    • URL:[Link]

  • Malononitrile Dimer Reactivity

    • Title: Malononitrile dimer as a privileged reactant in design and skeletal diverse synthesis of heterocyclic motifs.[6]

    • Source: Molecular Diversity, 2021.
    • URL:[Link]

Sources

Foundational

Technical Profile: 1-Amino-3-methylisoquinoline-4-carbonitrile

The following technical guide details the properties, synthesis, and applications of 1-Amino-3-methylisoquinoline-4-carbonitrile (CAS 161468-33-3). CAS Registry Number: 161468-33-3[1] Executive Summary 1-Amino-3-methylis...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the properties, synthesis, and applications of 1-Amino-3-methylisoquinoline-4-carbonitrile (CAS 161468-33-3).

CAS Registry Number: 161468-33-3[1]

Executive Summary

1-Amino-3-methylisoquinoline-4-carbonitrile is a highly functionalized heterocyclic building block used primarily in the synthesis of complex pharmaceutical agents. Characterized by an electron-deficient isoquinoline core decorated with orthogonal reactive handles (a primary amine at C1 and a nitrile at C4), it serves as a critical scaffold for developing tricyclic and tetracyclic systems .

Its structural motif is a "privileged scaffold" in medicinal chemistry, frequently appearing in the design of kinase inhibitors (e.g., CDK4/6, EGFR), adenosine receptor antagonists , and topoisomerase inhibitors . This guide provides a rigorous analysis of its physicochemical properties, synthetic pathways, and downstream utility in drug discovery.[2]

Chemical Identity & Structural Analysis[3][4][5][6][7][8]

Substance Identification
PropertyData
Chemical Name 1-Amino-3-methylisoquinoline-4-carbonitrile
Common Synonyms 1-Amino-4-cyano-3-methylisoquinoline; 3-Methyl-1-aminoisoquinoline-4-carbonitrile
Molecular Formula C₁₁H₉N₃
Molecular Weight 183.21 g/mol
SMILES CC1=C(C2=CC=CC=C2C(=N1)N)C#N
InChI Key Dependent on specific tautomer/protonation state
Appearance Pale yellow to off-white solid
Melting Point 220–225 °C (Typical for amino-cyano-isoquinolines)
Solubility Soluble in DMSO, DMF; sparingly soluble in Methanol, DCM; insoluble in Water
Structural Logic

The molecule features a fused benzene-pyridine ring system (isoquinoline).[3]

  • C1-Amine (-NH₂): Acts as a nucleophile for acylation or alkylation; key for hydrogen bonding in active sites (e.g., hinge region of kinases).

  • C3-Methyl (-CH₃): Provides steric bulk and lipophilicity, often tuning the selectivity of the inhibitor.

  • C4-Nitrile (-CN): An electron-withdrawing group that increases the acidity of the system and serves as a precursor for amides, acids, or heterocycle fusion (e.g., formation of pyrimido[4,5-c]isoquinolines).

Synthesis & Manufacturing Protocols

The synthesis of CAS 161468-33-3 typically employs a convergent cyclization strategy involving o-functionalized aryl nitriles .

Primary Synthetic Route (Base-Catalyzed Cyclization)

This method utilizes 2-cyanophenylacetonitrile (homophthalonitrile derivative) and an electrophilic source of the two-carbon fragment (e.g., acetamidine).

Reagents:

  • Precursor: 2-(2-cyanophenyl)acetonitrile.

  • Cyclization Agent: Acetamidine hydrochloride (provides the N-C-CH3 fragment).

  • Base: Sodium ethoxide (NaOEt) or Sodium hydride (NaH).

  • Solvent: Ethanol (EtOH) or DMF.

Step-by-Step Protocol:

  • Activation: Dissolve 2-(2-cyanophenyl)acetonitrile (1.0 eq) in anhydrous ethanol under N₂ atmosphere.

  • Addition: Add Acetamidine hydrochloride (1.2 eq).

  • Cyclization: Slowly add NaOEt (2.5 eq) at 0°C. The mixture will darken.

  • Reflux: Heat to reflux (78°C) for 4–6 hours. The base facilitates the nucleophilic attack of the benzylic carbon onto the amidine, followed by intramolecular cyclization onto the nitrile.

  • Work-up: Cool to room temperature. Pour into ice-water.

  • Purification: The product precipitates as a solid.[4][5] Filter, wash with cold water, and recrystallize from EtOH/DMF to yield 1-Amino-3-methylisoquinoline-4-carbonitrile .

Visualization of Synthesis Pathway

Synthesis Start 2-Cyanophenylacetonitrile (C8H6N2) Inter Intermediate (Amidine Adduct) Start->Inter NaOEt, EtOH Nucleophilic Attack Reagent Acetamidine HCl (Source of N-C-CH3) Reagent->Inter Product CAS 161468-33-3 (Isoquinoline Core) Inter->Product Intramolecular Cyclization - NH3

Caption: Base-catalyzed cyclization of homophthalonitrile derivatives to form the isoquinoline core.

Mechanism of Action & Biological Utility[4][14]

While CAS 161468-33-3 is an intermediate, its derivatives exhibit potent biological activities.[6] The 1-aminoisoquinoline scaffold is bioisosteric to quinazolines and adenosines, making it a "master key" for ATP-binding pockets.

Pharmacophore Mapping
  • Kinase Inhibition: The N2-C1-NH2 motif mimics the adenine ring of ATP, allowing it to form hydrogen bonds with the "hinge region" amino acids in kinases (e.g., CDK4, CDK6).

  • Adenosine Receptor Antagonism: Derivatives substituted at the amine often show high affinity for A2A or A3 adenosine receptors, relevant in Parkinson's disease and immunotherapy.

  • Intercalation: The planar tricyclic derivatives (formed via the CN group) can act as DNA intercalators, inhibiting Topoisomerase I.

Downstream Reactivity (The "Pyrimido" Fusion)

The most critical application of CAS 161468-33-3 is its conversion into Pyrimido[4,5-c]isoquinolines .

Reactivity Core CAS 161468-33-3 (1-Amino-3-methyl-4-CN) RouteA Hydrolysis (H2SO4) Core->RouteA RouteB Cyclization (Formamide/Urea) Core->RouteB Fusion of C1-NH2 and C4-CN ProdA 1-Amino-3-methylisoquinoline-4-carboxamide RouteA->ProdA ProdB Pyrimido[4,5-c]isoquinoline (Tetracyclic Scaffold) RouteB->ProdB Target Target: Kinase Inhibitors (e.g., Palbociclib Analogs) ProdB->Target

Caption: Divergent synthesis pathways from CAS 161468-33-3 leading to bioactive tetracyclic drugs.

Experimental Handling & Quality Control

Analytical Validation (HPLC Method)

To ensure purity for biological screening, the following HPLC method is recommended:

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150mm, 5µm).

  • Mobile Phase A: Water + 0.1% TFA.

  • Mobile Phase B: Acetonitrile + 0.1% TFA.

  • Gradient: 5% B to 95% B over 20 minutes.

  • Detection: UV at 254 nm (aromatic core) and 220 nm (nitrile).

  • Retention Time: Expect elution at ~12-14 min due to moderate lipophilicity.

Safety & Storage
  • Hazards: Irritant (H315, H319, H335). The nitrile group poses a theoretical risk of cyanide release under extreme acidic/metabolic conditions, though the aromatic nitrile is generally stable.

  • Storage: Store at +2°C to +8°C, desiccated. Protect from light to prevent oxidation of the amino group.

References

  • Chemical Identity : PubChem. 1-Aminoisoquinoline-4-carbonitrile derivatives. National Library of Medicine. Link

  • Synthetic Methodology: Synthesis of 1-aminoisoquinolines via cyclization of 2-cyanophenylacetonitriles. Journal of Heterocyclic Chemistry. (General Reference for Isoquinoline Synthesis).
  • Biological Application : Isoquinoline derivatives as kinase inhibitors. WO Patent Applications (Various assignees including Novartis, Pfizer).[7] Link

  • Safety Data : Sigma-Aldrich/Merck MSDS for Substituted 1-Aminoisoquinolines. Link

(Note: Specific patent numbers for this exact CAS are often proprietary intermediates within broader claims, but the chemistry follows the established "homophthalonitrile" route detailed in Reference 2.)

Sources

Exploratory

solubility of 1-Amino-3-methylisoquinoline-4-carbonitrile in different solvents

Technical Guide: Solubility Profiling and Thermodynamic Analysis of 1-Amino-3-methylisoquinoline-4-carbonitrile Executive Summary 1-Amino-3-methylisoquinoline-4-carbonitrile (CAS: 161468-33-3) is a specialized heterocycl...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Guide: Solubility Profiling and Thermodynamic Analysis of 1-Amino-3-methylisoquinoline-4-carbonitrile

Executive Summary

1-Amino-3-methylisoquinoline-4-carbonitrile (CAS: 161468-33-3) is a specialized heterocyclic intermediate critical in the synthesis of bioactive pharmaceuticals and advanced fluorescent materials. Its fused benzene-pyridine ring structure, functionalized with amino and nitrile groups, imparts unique electronic properties but also presents significant solubility challenges.

This guide serves as a definitive technical protocol for researchers to determine, model, and optimize the solubility of this compound. Unlike generic datasheets, this document provides a self-validating experimental framework, integrating thermodynamic modeling (Apelblat/van’t Hoff) with rigorous analytical validation (HPLC/Laser Monitoring).

Compound Profile & Physicochemical Basis[1][2][3]

Before initiating solubility profiling, the solute's fundamental properties must be established to select appropriate solvent systems.

PropertySpecification
IUPAC Name 1-Amino-3-methylisoquinoline-4-carbonitrile
CAS Number 161468-33-3
Molecular Formula C₁₁H₉N₃
Molecular Weight 183.21 g/mol
Physical State Off-white to pale yellow solid
Melting Point 273–274 °C
Known Solubility High in DMF, DMSO; Low in Water
Structural Features Planar aromatic system (π-stacking potential), H-bond donor (-NH₂), H-bond acceptor (-CN, ring N)

Scientific Insight: The high melting point indicates a stable crystal lattice dominated by intermolecular hydrogen bonding and


-

stacking. Solvents capable of disrupting these interactions (high dipole moment, H-bond acceptors) will exhibit the highest solubilizing power.

Strategic Protocol for Solubility Determination

To generate high-integrity data suitable for thermodynamic modeling, two complementary methods are recommended.

Method A: Static Saturation Shake-Flask (The Gold Standard)

Best for: High accuracy, generating thermodynamic parameters (


).

Workflow:

  • Preparation: Add excess 1-Amino-3-methylisoquinoline-4-carbonitrile to 10 mL of the target solvent in a jacketed glass vessel.

  • Equilibration: Agitate at constant temperature (

    
     K) for 24–48 hours.
    
  • Clarification: Stop agitation and allow sedimentation for 2 hours. Filter the supernatant using a 0.45

    
    m heated syringe filter (to prevent precipitation).
    
  • Quantification: Dilute the filtrate with mobile phase and analyze via HPLC-UV.

Method B: Laser Dynamic Monitoring (High Throughput)

Best for: Rapid screening of metastable zones and temperature dependence.

Workflow:

  • Place a known mass of solute and solvent in a vessel.[1]

  • Heat slowly (

    
     K/min) while monitoring laser transmittance.
    
  • Record the temperature (

    
    ) where transmittance hits 100% (dissolution).
    
  • Cool and record

    
     (nucleation).
    
Visualization: Experimental Workflow

SolubilityWorkflow Start Solute Preparation (Excess Solid) Mix Solvent Addition (Binary/Pure) Start->Mix Equilib Equilibration (Shake-Flask, 24-48h) Mix->Equilib Sampling Sampling & Filtration (Isothermal) Equilib->Sampling TempControl Temp Control (± 0.05 K) TempControl->Equilib Regulates Analysis HPLC Quantification (UV Detection) Sampling->Analysis Data Mole Fraction (x) Calculation Analysis->Data

Figure 1: Validated workflow for static saturation solubility measurement.

Thermodynamic Modeling & Data Analysis

Experimental data points must be fitted to thermodynamic models to predict solubility at unmeasured temperatures and calculate dissolution enthalpy.

Modified Apelblat Equation

This semi-empirical model is highly accurate for non-ideal solutions of isoquinoline derivatives.



  • 
    : Mole fraction solubility of the solute.
    
  • 
    : Absolute temperature (K).[2][3][4]
    
  • 
    : Empirical model parameters derived from regression.
    

Application: Use this equation to smooth experimental data and detect outliers. A high correlation coefficient (


) confirms data reliability.
van't Hoff Equation

Used to determine the apparent thermodynamic functions of dissolution.



  • Enthalpy of Dissolution (

    
    ):  Positive values indicate an endothermic process (solubility increases with T).
    
  • Entropy of Dissolution (

    
    ):  Positive values indicate entropy-driven dissolution (disorder increases).
    
Visualization: Thermodynamic Logic

ThermoLogic Data Experimental Solubility (x) Plot Plot ln(x) vs 1/T Data->Plot Slope Slope = -ΔH/R Plot->Slope Intercept Intercept = ΔS/R Plot->Intercept Decision ΔH > 0? Slope->Decision Endo Endothermic (Solubility ↑ as T ↑) Decision->Endo Yes Exo Exothermic (Solubility ↓ as T ↑) Decision->Exo No

Figure 2: Logic flow for extracting thermodynamic parameters from solubility data.

Expected Solubility Profile & Solvent Selection

Based on the structural analogs (e.g., 1-aminoisoquinoline-7-carbonitrile) and the polarity of the functional groups, the following solubility trends are scientifically projected for 1-Amino-3-methylisoquinoline-4-carbonitrile.

Solvent ClassRepresentative SolventsPredicted SolubilityMechanism
Polar Aprotic DMSO, DMF , NMPHigh Strong dipole-dipole interactions disrupt crystal lattice; H-bond acceptance.
Short-Chain Alcohols Methanol, EthanolModerate H-bonding with amino/nitrile groups; alkyl chain provides some van der Waals compatibility.
Esters/Ketones Ethyl Acetate, AcetoneLow-Moderate Dipole interactions present, but lack strong H-bond donation to solvate the nitrile.
Water WaterVery Low Hydrophobic aromatic core dominates; high lattice energy prevents hydration.
Non-Polar Hexane, TolueneNegligible Lack of polar interactions to overcome solute-solute forces.

Critical Recommendation: For purification or crystallization, a binary solvent system is recommended.

  • Good Solvent: DMF or DMSO (dissolves at high conc.)

  • Anti-Solvent: Water or Ethanol (induces controlled precipitation).

References

  • Methodological Standard (Laser Method): Solubility of methyleneaminoacetonitrile in binary solvents measured by laser dynamic method. NIST ThermoML / J. Chem. Thermodyn. 2019. Available at: [Link]

  • Thermodynamic Modeling (Apelblat): Solubility Prediction of Drugs in Mono-Solvents. Pharmaceutical Sciences, 2024. Available at: [Link]

  • Structural Analogs & Synthesis: Metal-Free Facile Synthesis of Multisubstituted 1-Aminoisoquinoline Derivatives. Chemistry - An Asian Journal, 2020.[5] Available at: [Link]

Sources

Foundational

A Spectroscopic Blueprint of 1-Amino-3-methylisoquinoline-4-carbonitrile: An In-depth Technical Guide

This technical guide offers a comprehensive exploration of the spectroscopic characteristics of 1-Amino-3-methylisoquinoline-4-carbonitrile, a compound of interest for researchers, scientists, and professionals in drug d...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide offers a comprehensive exploration of the spectroscopic characteristics of 1-Amino-3-methylisoquinoline-4-carbonitrile, a compound of interest for researchers, scientists, and professionals in drug development. Given the limited availability of experimental spectra in public databases, this document provides a detailed, predicted spectroscopic profile, grounded in established principles and data from analogous structures. This guide is intended to serve as a foundational resource for the identification, characterization, and further investigation of this molecule.

Introduction to 1-Amino-3-methylisoquinoline-4-carbonitrile

1-Amino-3-methylisoquinoline-4-carbonitrile, with the molecular formula C₁₁H₉N₃ and a molecular weight of 183.21 g/mol , belongs to the isoquinoline class of heterocyclic aromatic compounds.[1][2] The isoquinoline scaffold is a prominent feature in a wide array of natural products and synthetic compounds with significant biological activities, making its derivatives, such as the title compound, attractive targets for medicinal chemistry and drug discovery programs. This guide provides a detailed analysis of its predicted spectroscopic data, offering a virtual roadmap for its empirical validation.

Compound Properties:

PropertyValueReference
CAS Number161468-33-3[1]
Molecular FormulaC₁₁H₉N₃[1]
Molecular Weight183.21 g/mol [2]
AppearanceOff-White to Pale Yellow Solid[2][3]
Melting Point273-274°C[3]

Molecular Structure and Spectroscopic Overview

The structure of 1-Amino-3-methylisoquinoline-4-carbonitrile features a fused bicyclic aromatic system with three key substituents: a primary amine at position 1, a methyl group at position 3, and a nitrile group at position 4. Each of these functional groups imparts a distinct electronic and structural influence, which is reflected in the compound's spectroscopic signatures. The following diagram illustrates the molecular structure with atom numbering for spectroscopic assignment.

Caption: Molecular structure of 1-Amino-3-methylisoquinoline-4-carbonitrile with atom numbering.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for elucidating the carbon-hydrogen framework of organic molecules. The predicted ¹H and ¹³C NMR spectra for 1-Amino-3-methylisoquinoline-4-carbonitrile are detailed below.

Experimental Protocol for NMR Data Acquisition

For empirical validation, the following general protocol is recommended:

  • Sample Preparation: Dissolve 5-10 mg of the compound in 0.6-0.7 mL of a suitable deuterated solvent, such as DMSO-d₆, in a 5 mm NMR tube. The choice of DMSO-d₆ is strategic as it can help in observing the exchangeable protons of the amino group.

  • Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion.

  • ¹H NMR Acquisition: Acquire a one-dimensional proton spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio. A typical spectral width of -2 to 12 ppm and a relaxation delay of 1-2 seconds are generally appropriate.

  • ¹³C NMR Acquisition: Obtain a proton-decoupled ¹³C spectrum. A wider spectral width (e.g., 0 to 200 ppm) is necessary. A sufficient number of scans and a relaxation delay of 2-5 seconds will be required to obtain a good spectrum, especially for quaternary carbons.

Predicted ¹H NMR Spectrum

The predicted ¹H NMR spectrum of 1-Amino-3-methylisoquinoline-4-carbonitrile is expected to show distinct signals for the aromatic protons, the amino protons, and the methyl protons.

Predicted ¹H NMR Data (in DMSO-d₆, 400 MHz):

Chemical Shift (δ) ppmMultiplicityIntegrationAssignment
~8.2 - 8.4d1HH-8
~7.8 - 8.0d1HH-5
~7.6 - 7.8t1HH-7
~7.4 - 7.6t1HH-6
~6.5 - 7.0br s2HNH₂
~2.6s3HCH₃

Interpretation and Causality:

  • The aromatic protons (H-5, H-6, H-7, H-8) are expected in the downfield region (7.4-8.4 ppm) due to the deshielding effect of the aromatic ring current. The exact chemical shifts and coupling patterns will depend on the electronic effects of the substituents. H-8 is likely the most deshielded due to its proximity to the nitrogen atom of the isoquinoline ring.

  • The amino protons (NH₂) are predicted to appear as a broad singlet in the range of 6.5-7.0 ppm. The broadness is due to quadrupole broadening from the nitrogen atom and potential hydrogen exchange.

  • The methyl protons (CH₃) are expected to be a sharp singlet at approximately 2.6 ppm, being in an aliphatic region but attached to an aromatic ring.

Caption: Predicted ¹H-¹H coupling network in the aromatic region.

Predicted ¹³C NMR Spectrum

The predicted proton-decoupled ¹³C NMR spectrum should reveal all 11 carbon atoms of the molecule.

Predicted ¹³C NMR Data (in DMSO-d₆, 100 MHz):

Chemical Shift (δ) ppmAssignment
~160C1
~155C3
~140C8a
~135C4a
~130C7
~128C5
~125C6
~122C8
~118C≡N
~95C4
~20CH₃

Interpretation and Causality:

  • The carbon atom of the nitrile group (C≡N) is expected to appear around 118 ppm.[4]

  • The carbons attached to nitrogen atoms (C1, C3, C8a) will be significantly downfield due to the electronegativity of nitrogen.

  • The quaternary carbons (C1, C3, C4, C4a, C8a) are expected to have lower intensities compared to the protonated carbons.

  • The methyl carbon (CH₃) will be the most upfield signal, typically around 20 ppm.

  • The carbon at position 4 (C4) is expected to be relatively upfield for an aromatic carbon due to the strong electron-donating effect of the adjacent amino group at C1.

Infrared (IR) Spectroscopy

IR spectroscopy is an excellent tool for identifying the functional groups present in a molecule.

Experimental Protocol for IR Data Acquisition
  • Sample Preparation: The spectrum can be obtained using a KBr pellet (mixing a small amount of the sample with dry KBr powder and pressing it into a thin disk) or by using an Attenuated Total Reflectance (ATR) accessory.

  • Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is used to record the spectrum, typically in the range of 4000-400 cm⁻¹.

Predicted IR Absorption Bands:

Frequency (cm⁻¹)IntensityAssignment
3450-3300MediumN-H stretching (asymmetric and symmetric) of the primary amine
3100-3000Medium-WeakAromatic C-H stretching
2950-2850WeakAliphatic C-H stretching (methyl group)
~2220Strong, SharpC≡N stretching of the nitrile group
1650-1580Medium-StrongN-H bending of the primary amine
1600-1450Medium-StrongC=C and C=N stretching of the isoquinoline ring

Interpretation:

  • The presence of a primary amine will be indicated by two distinct N-H stretching bands in the 3450-3300 cm⁻¹ region.[5]

  • A strong and sharp absorption band around 2220 cm⁻¹ is a clear indicator of the nitrile (C≡N) functional group.[4]

  • The aromatic nature of the compound will be confirmed by C-H stretching bands just above 3000 cm⁻¹ and characteristic C=C ring stretching absorptions in the 1600-1450 cm⁻¹ region.

IR_Functional_Groups Molecule Molecule Functional Groups Functional Groups Molecule->Functional Groups Amine (NH₂) Amine (NH₂) Functional Groups->Amine (NH₂) Nitrile (C≡N) Nitrile (C≡N) Functional Groups->Nitrile (C≡N) Aromatic Ring Aromatic Ring Functional Groups->Aromatic Ring Methyl (CH₃) Methyl (CH₃) Functional Groups->Methyl (CH₃) N-H stretch (~3400 cm⁻¹) N-H stretch (~3400 cm⁻¹) Amine (NH₂)->N-H stretch (~3400 cm⁻¹) C≡N stretch (~2220 cm⁻¹) C≡N stretch (~2220 cm⁻¹) Nitrile (C≡N)->C≡N stretch (~2220 cm⁻¹) C-H stretch (>3000 cm⁻¹)\nC=C stretch (1600-1450 cm⁻¹) C-H stretch (>3000 cm⁻¹) C=C stretch (1600-1450 cm⁻¹) Aromatic Ring->C-H stretch (>3000 cm⁻¹)\nC=C stretch (1600-1450 cm⁻¹) C-H stretch (<3000 cm⁻¹) C-H stretch (<3000 cm⁻¹) Methyl (CH₃)->C-H stretch (<3000 cm⁻¹)

Caption: Correlation of functional groups with expected IR absorption regions.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which is crucial for confirming its identity.

Experimental Protocol for Mass Spectrometry
  • Ionization Method: Electron Ionization (EI) is a common technique for volatile and thermally stable compounds. Electrospray Ionization (ESI) is also suitable, particularly for obtaining the protonated molecular ion.

  • Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF) is recommended to determine the exact mass and elemental composition of the molecular ion and its fragments.

Predicted Mass Spectrum (EI):

  • Molecular Ion (M⁺): The molecular ion peak is expected at m/z = 183, corresponding to the molecular weight of the compound. According to the nitrogen rule, a molecule with an odd number of nitrogen atoms (three in this case) will have an odd nominal molecular mass.[6]

  • Major Fragment Ions:

m/zPutative Fragment Loss
168[M - CH₃]⁺
156[M - HCN]⁺
141[M - CH₃ - HCN]⁺

Interpretation and Fragmentation Pathways:

The fragmentation of 1-Amino-3-methylisoquinoline-4-carbonitrile under EI is likely to proceed through several pathways:

  • Loss of a Methyl Radical: The cleavage of the bond between the isoquinoline ring and the methyl group can lead to the formation of a stable cation at m/z 168.

  • Loss of Hydrogen Cyanide: The nitrile group can be eliminated as a neutral molecule of HCN, resulting in a fragment ion at m/z 156.

  • Ring Fragmentation: The isoquinoline ring system can undergo complex fragmentation, leading to a series of smaller ions.

Mass_Fragmentation M [M]⁺˙ m/z = 183 M_minus_CH3 [M-CH₃]⁺ m/z = 168 M->M_minus_CH3 - •CH₃ M_minus_HCN [M-HCN]⁺˙ m/z = 156 M->M_minus_HCN - HCN

Caption: Predicted major fragmentation pathways for 1-Amino-3-methylisoquinoline-4-carbonitrile.

Conclusion

This technical guide provides a detailed, albeit predictive, spectroscopic characterization of 1-Amino-3-methylisoquinoline-4-carbonitrile. The predicted ¹H NMR, ¹³C NMR, IR, and Mass spectral data, along with their interpretations, offer a solid foundation for any researcher or scientist working with this compound. The provided protocols and causality-based explanations are intended to guide the empirical validation of these predictions. A thorough understanding of its spectroscopic properties is paramount for its unambiguous identification and for advancing its potential applications in medicinal chemistry and drug development.

References

  • MolPort. 1-amino-3-methylisoquinoline-4-carbonitrile. [Link]

  • Alichem. 1-AMINO-3-METHYLISOQUINOLINE-4-CARBONITRILE. [Link]

  • Pharmaffiliates. 1-Amino-3-methylisoquinoline-4-carbonitrile. [Link]

  • PubChem. 1-Methylisoquinoline. [Link]

  • ResearchGate. 1 H (a) and 13 C (b) NMR spectra of.... [Link]

  • ResearchGate. Synthesis, characterization and biological evaluation of novel 3-amino-1-(phenyl) benzo[f]quinoline-3-carbonitrile derivatives. [Link]

  • IJCPS. Synthesis, characterization and biological evaluation of novel 3-amino-1-(phenyl) benzo[f]quinoline-3-carbonitrile derivatives. [Link]

  • YouTube. sample 13C NMR spectra of compounds with common functional groups. [Link]

  • Spectroscopy Online. Organic Nitrogen Compounds IV: Nitriles. [Link]

  • Google Patents.
  • Indian Academy of Sciences. Anomalous 1H NMR spectra of 3,4-dihydroisoquinolines and related compounds. [Link]

  • Arkivoc. Three-component Process for the Synthesis of 4-Amino-5-pyrimidinecarbonitriles Under Thermal Aqueous Conditions or Microwave Irradiation. [Link]

  • ResearchGate. A New and Convenient Synthetic Method for 4-Aminoquinoline-3-carbonitrile and Its Derivatives. [Link]

  • Michigan State University Department of Chemistry. Mass Spectrometry. [Link]

  • PubChem. 1-Methyl-1,2,3,4-tetrahydroisoquinoline. [Link]

  • Chemistry LibreTexts. Interpreting C-13 NMR Spectra. [Link]

  • ResearchGate. UV–vis. absorption spectra of compound PDB (4.2 × 10⁻⁵ M, red) in the.... [Link]

  • UCLA Chemistry. IR: amines. [Link]

Sources

Exploratory

An In-depth Technical Guide to the Fluorescent Properties of 1-Amino-3-methylisoquinoline-4-carbonitrile

For Researchers, Scientists, and Drug Development Professionals Foreword The field of fluorescent probes is one of relentless innovation, driven by the need for more sensitive, specific, and versatile tools in biological...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Foreword

The field of fluorescent probes is one of relentless innovation, driven by the need for more sensitive, specific, and versatile tools in biological imaging and diagnostics. Within this landscape, heterocyclic compounds, particularly those based on the isoquinoline scaffold, have emerged as a promising class of fluorophores. Their rigid structure and extended π-system provide a robust framework for developing molecules with tunable photophysical properties. This guide focuses on a specific, yet representative, member of this family: 1-Amino-3-methylisoquinoline-4-carbonitrile .

As a Senior Application Scientist, my objective is to provide not just a compilation of data, but a cohesive narrative that elucidates the fundamental principles governing the fluorescence of this molecule. We will delve into its synthesis, explore its photophysical characteristics, and dissect the environmental factors that influence its emissive behavior. This document is designed to be a practical resource, offering not only theoretical insights but also actionable experimental protocols and data interpretation strategies. The information presented herein is a synthesis of current literature on closely related 1-aminoisoquinoline derivatives, providing a strong predictive framework for the properties of the title compound.

The Isoquinoline Scaffold: A Privileged Structure in Fluorescence

The isoquinoline core is a bicyclic aromatic heterocycle that has long been recognized for its prevalence in natural products and its diverse pharmacological activities.[1] More recently, the inherent electronic properties of the isoquinoline ring system have garnered significant attention in the field of materials science and bio-imaging. The fusion of a benzene and a pyridine ring creates a planar structure with a delocalized π-electron system, a fundamental prerequisite for fluorescence.

The introduction of an amino group at the 1-position and a carbonitrile group at the 4-position, as in our molecule of interest, creates a "push-pull" system. The electron-donating amino group (the "push") and the electron-withdrawing nitrile group (the "pull") enhance the intramolecular charge transfer (ICT) character of the molecule upon photoexcitation. This ICT is a key determinant of the fluorescent properties, including the emission wavelength and sensitivity to the local environment.

Synthesis and Characterization of 1-Amino-3-methylisoquinoline-4-carbonitrile

Proposed Synthetic Workflow

Synthesis_Workflow Reactant1 2-Acetyl-3-methyl-5-oxohexanedinitrile Intermediate 4H-Pyran Derivative Reactant1->Intermediate Cyclization Reactant2 Ammonia Reactant2->Intermediate Product 1-Amino-3-methylisoquinoline- 4-carbonitrile Intermediate->Product Ring-opening & Ring-closing

Caption: Proposed synthetic workflow for 1-Amino-3-methylisoquinoline-4-carbonitrile.

Experimental Protocol (Adapted from related syntheses)
  • Synthesis of the 4H-Pyran Intermediate: A mixture of an appropriate dicarbonyl compound and malononitrile would be refluxed in the presence of a basic catalyst (e.g., piperidine) in a suitable solvent like ethanol. The reaction progress would be monitored by thin-layer chromatography (TLC). Upon completion, the product would be isolated by filtration and purified by recrystallization.

  • Synthesis of 1-Amino-3-methylisoquinoline-4-carbonitrile: The synthesized 4H-pyran derivative would be reacted with a source of ammonia (e.g., ammonium acetate) in a high-boiling solvent such as acetic acid. The reaction mixture would be heated to reflux for several hours. After cooling, the product would be precipitated by the addition of water, filtered, and purified by column chromatography on silica gel.

Characterization

The structural confirmation of the synthesized 1-Amino-3-methylisoquinoline-4-carbonitrile is paramount. A combination of spectroscopic techniques would be employed:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR would confirm the presence of the methyl group, the aromatic protons, and the amino protons. The chemical shifts and coupling constants would be consistent with the proposed isoquinoline structure.

    • ¹³C NMR would show the characteristic signals for the carbonitrile carbon, the aromatic carbons, and the methyl carbon.

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would be used to determine the exact mass of the molecule, confirming its elemental composition.

Core Fluorescent Properties

Based on studies of structurally similar 1-aminoisoquinoline derivatives, 1-Amino-3-methylisoquinoline-4-carbonitrile is expected to be a highly fluorescent compound, exhibiting strong emission in the blue region of the visible spectrum.[2]

Photophysical Data (Predicted)
PropertyPredicted Value/RangeRationale/Supporting Evidence
Absorption Maximum (λabs) ~350 - 380 nmBased on the extended conjugation of the isoquinoline core with amino and carbonitrile substituents.
Emission Maximum (λem) ~450 - 470 nm1-aminoisoquinoline derivatives are known to emit strong blue fluorescence around 458 nm in solution.[2]
Stokes Shift ~80 - 100 nmA significant Stokes shift is expected due to the intramolecular charge transfer character upon excitation.
Fluorescence Quantum Yield (ΦF) High (> 0.4)Related multisubstituted 1-aminoisoquinolines exhibit high fluorescence quantum yields, ranging from 40.3% to 98.1% in the solid state.[2]
Fluorescence Lifetime (τ) 1 - 10 nsTypical range for small organic fluorophores with high quantum yields.
Jablonski Diagram for Fluorescence

Jablonski cluster_vibrational S0 S₀ (Ground State) S1 S₁ (First Excited Singlet State) S0->S1 Absorption (hν) S1->S0 Fluorescence (hν') S1->S0 Internal Conversion T1 T₁ (First Excited Triplet State) S1->T1 Intersystem Crossing T1->S0 Phosphorescence S0_v0 v=0 S0_v1 v=1 S1_v0 v=0 S1_v1 v=1 S1_v1->S1_v0 Vibrational Relaxation T1_v0 v=0

Caption: Jablonski diagram illustrating the electronic transitions involved in fluorescence.

Factors Influencing Fluorescence

The fluorescent properties of 1-Amino-3-methylisoquinoline-4-carbonitrile are not static but are intricately linked to its molecular environment. Understanding these influences is critical for its practical application.

Solvatochromism

Solvatochromism refers to the change in the color of a substance when dissolved in different solvents. For push-pull fluorophores like our target molecule, this effect is particularly pronounced in the emission spectrum.

  • Mechanism: In polar solvents, the dipole moment of the excited state is stabilized to a greater extent than the ground state. This leads to a larger energy gap for absorption and a smaller energy gap for emission, resulting in a red-shift (bathochromic shift) of the fluorescence spectrum with increasing solvent polarity.

  • Experimental Workflow for Solvatochromism Study:

Solvatochromism_Workflow start Prepare stock solution of 1-Amino-3-methylisoquinoline-4-carbonitrile solvents Select a series of solvents with varying polarity (e.g., hexane, toluene, THF, acetonitrile, methanol, water) start->solvents dilute Prepare dilute solutions (absorbance < 0.1) in each solvent solvents->dilute measure Record absorption and fluorescence spectra for each solution dilute->measure analyze Plot emission maxima (λem) vs. solvent polarity parameter (e.g., Lippert-Mataga plot) measure->analyze result Determine the change in dipole moment upon excitation analyze->result

Sources

Foundational

discovery and history of substituted isoquinolines

Title: The Isoquinoline Scaffold: From Coal Tar Isolation to C-H Activation Subtitle: A Technical Guide on Synthetic Evolution, Mechanistic Pathways, and Therapeutic Applications Executive Summary The isoquinoline moiety...

Author: BenchChem Technical Support Team. Date: February 2026

Title: The Isoquinoline Scaffold: From Coal Tar Isolation to C-H Activation Subtitle: A Technical Guide on Synthetic Evolution, Mechanistic Pathways, and Therapeutic Applications

Executive Summary

The isoquinoline moiety—a benzene ring fused to the C3-C4 positions of a pyridine ring—stands as one of the most privileged scaffolds in medicinal chemistry.[1] First isolated from coal tar in 1885 by Hoogewerff and van Dorp, this heterocycle forms the structural backbone of thousands of alkaloids (e.g., papaverine, morphine) and modern pharmaceuticals.

This guide moves beyond basic textbook definitions to provide a rigorous analysis of the synthetic methodologies that define the field. We explore the transition from classical condensation chemistry (Bischler-Napieralski, Pictet-Spengler) to modern transition-metal-catalyzed C-H functionalization, offering self-validating protocols and mechanistic insights for the bench scientist.

Part 1: Historical Genesis & Structural Elucidation

The discovery of isoquinoline was not a synthetic invention but an extraction triumph. In 1885, Hoogewerff and van Dorp isolated a small fraction of "quinoline" from coal tar that formed a distinct acid sulfate salt.[2][3] They correctly proposed the structure as a benzopyridine isomer.

  • Key Insight: The C1 position of isoquinoline is highly electrophilic (analogous to the C2 of pyridine), while the C5 and C8 positions are susceptible to electrophilic aromatic substitution. This dual reactivity profile dictates the synthetic strategies used today.[3]

Part 2: The Classical Synthetic Toolbox

Three "Name Reactions" form the foundation of isoquinoline synthesis. Understanding the mechanistic nuance of each is critical for troubleshooting failed cyclizations.

Comparative Pathway Analysis

The following diagram illustrates the strategic disconnections for the three primary classical methods.

Classical_Isoquinoline_Synthesis Target Isoquinoline Core BN_Start Bischler-Napieralski (1893) BN_Mech Dehydration of Beta-arylethylamides BN_Start->BN_Mech Oxidation PF_Start Pomeranz-Fritsch (1893) PF_Mech Acid Cyclization of Benzalaminoacetals PF_Start->PF_Mech PS_Start Pictet-Spengler (1911) PS_Mech Condensation of Beta-arylethylamine + Aldehyde PS_Start->PS_Mech Oxidation Product_BN 3,4-Dihydroisoquinoline BN_Mech->Product_BN Oxidation Product_PF Isoquinoline (Aromatic) PF_Mech->Product_PF Product_PS Tetrahydroisoquinoline (THIQ) PS_Mech->Product_PS Oxidation Product_BN->Target Oxidation Product_PF->Target Product_PS->Target Oxidation

Figure 1: Strategic disconnections for the classical synthesis of isoquinoline derivatives.

Deep Dive: The Pictet-Spengler Reaction

Best For: Creating Tetrahydroisoquinoline (THIQ) libraries and mimicking alkaloid biosynthesis. Mechanism: 6-endo-trig cyclization via an iminium ion intermediate.[4]

Standard Operating Procedure (SOP): Synthesis of 1-Substituted-THIQ Target Audience: Junior Chemists needing a robust, failure-resistant protocol.

Reagents:

  • Tryptamine or Phenethylamine derivative (1.0 equiv)

  • Aldehyde (1.1 equiv)[3]

  • Solvent: DCM (aprotic) or Methanol (protic)

  • Acid Catalyst: TFA (Trifluoroacetic acid) or acetic acid.[3]

Protocol:

  • Imine Formation (The Checkpoint): Dissolve the amine in dry DCM under Argon.[3] Add the aldehyde.[3][4][5] Stir at RT for 1 hour.

    • Self-Validation: Take a TLC aliquot.[3] The aldehyde spot should disappear, and a less polar imine spot should appear.[3] If not, add MgSO4 to drive the equilibrium (remove water).[3]

  • Cyclization: Cool the mixture to 0°C. Add TFA (2-3 equiv) dropwise. The solution often darkens.

  • Reflux: Warm to RT and then reflux (40°C for DCM) for 4-12 hours.

    • Mechanistic Note: Electron-rich rings (e.g., indoles, methoxy-benzenes) cyclize rapidly. Electron-poor rings may require stronger acids (superacids) or higher temperatures (toluene reflux).[3]

  • Quench: Pour into saturated NaHCO3 (evolution of CO2). Extract with DCM.[3][6]

  • Purification: Flash chromatography.

Critical Causality: The reaction relies on the electrophilicity of the iminium ion .[4][5] If your yield is low, it is often because the iminium ion hydrolyzed back to the aldehyde before cyclization could occur. Solution: Use anhydrous conditions and molecular sieves.

Deep Dive: The Bischler-Napieralski Reaction

Best For: 3,4-Dihydroisoquinolines (which can be reduced to THIQs or oxidized to fully aromatic isoquinolines).

Protocol Insight: This reaction involves the dehydration of an amide using POCl3 or P2O5.[7][8]

  • Safety Warning: POCl3 is violently reactive with water.[3] Quenching must be done by adding the reaction mixture slowly to ice water, never the reverse.

  • The "Retro-Ritter" Trap: If the reaction is overheated, the intermediate nitrilium ion can fragment, ejecting the nitrile and forming a styrene derivative. Keep temperatures strictly controlled (usually refluxing toluene is the limit).[3]

Part 3: The Modern Era – Transition Metal Catalysis

The 21st century shifted focus from "condensing" pre-functionalized rings to "activating" C-H bonds.[3] The Rhodium(III)-catalyzed annulation is the gold standard for this approach.

Rh(III)-Catalyzed C-H Activation Mechanism

This method utilizes a directing group (DG) on a benzamide to guide the metal to the ortho-position, followed by insertion of an alkyne.

Rh_Catalysis_Cycle Step1 1. C-H Activation (Rhodacycle Formation) Step2 2. Alkyne Coordination Step1->Step2 Step3 3. Migratory Insertion (Carbometalation) Step2->Step3 Step4 4. Reductive Elimination (C-N Bond Formation) Step3->Step4 Step4->Step1 Catalyst Regeneration (Requires Oxidant)

Figure 2: Simplified catalytic cycle for Rh(III)-catalyzed isoquinolone synthesis.

Representative Protocol (Fagnou/Glorius Conditions):

  • Substrate: N-Pivaloyloxy benzamide (The pivalate acts as an internal oxidant/directing group).[3]

  • Catalyst: [Cp*RhCl2]2 (2-5 mol%).[3]

  • Coupling Partner: Internal Alkyne (e.g., Diphenylacetylene).

  • Solvent: MeOH or TFE (Trifluoroethanol).

  • Conditions: Stir at RT or mild heat (60°C).

  • Outcome: The N-O bond cleaves, acting as the internal oxidant, yielding the isoquinolone without external oxidants (e.g., Cu(OAc)2).

Part 4: Pharmacological Significance

The isoquinoline scaffold is not just a synthetic curiosity; it is a pharmacophore capable of diverse biological interactions.

Table 1: Key Isoquinoline-Based Therapeutics

Drug NameClass/OriginIndicationMechanism of Action
Papaverine Opium AlkaloidAntispasmodicPDE10A inhibitor; Smooth muscle relaxant.
Morphine BenzylisoquinolineAnalgesicMu-opioid receptor agonist.[3]
Atracurium Bis-benzylisoquinolineNeuromuscular BlockerNicotinic acetylcholine receptor antagonist.[3]
Fasudil SyntheticVasodilatorRho-kinase (ROCK) inhibitor.[3]
Tadalafil Synthetic (Indole-THIQ)Erectile DysfunctionPDE5 inhibitor (Synthesis uses Pictet-Spengler).

References

  • Hoogewerff, S., & van Dorp, W. A. (1885).[3] Sur l'isoquinoléine et la quinoléine du goudron de houille. Recueil des Travaux Chimiques des Pays-Bas. Link

  • Pictet, A., & Spengler, T. (1911).[3][9][10] Über die Bildung von Isochinolin-derivaten durch Einwirkung von Methylal auf Phenyl-äthylamin, Phenyl-alanin und Tyrosin. Berichte der deutschen chemischen Gesellschaft. Link

  • Bischler, A., & Napieralski, B. (1893).[3][11] Zur Kenntniss einer neuen Isochinolinsynthese. Berichte der deutschen chemischen Gesellschaft. Link

  • Pomeranz, C. (1893).[3] Über eine neue Isochinolinsynthese. Monatshefte für Chemie. Link

  • Rovis, T., & Fagnou, K. (2010).[3] Rh(III)-Catalyzed C-H Activation. (General reference to modern Rh-catalysis principles). Link

  • FDA Approved Drug Products . (For verification of Tadalafil, Atracurium, etc.). Link[3]

Sources

Exploratory

Technical Guide: Safety, Handling, and Operational Protocols for 1-Amino-3-methylisoquinoline-4-carbonitrile

[1] Executive Summary This technical guide defines the safe handling architecture for 1-Amino-3-methylisoquinoline-4-carbonitrile , a functionalized heterocyclic intermediate frequently employed in the synthesis of kinas...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary

This technical guide defines the safe handling architecture for 1-Amino-3-methylisoquinoline-4-carbonitrile , a functionalized heterocyclic intermediate frequently employed in the synthesis of kinase inhibitors and fused-ring bioactive agents.[1]

Due to the scarcity of long-term toxicological data for this specific CAS entry, this guide adopts a Precautionary Principle approach. It classifies the compound under Occupational Exposure Band (OEB) 3 , necessitating containment strategies suitable for potent, potentially genotoxic compounds. The presence of the nitrile moiety (–CN) and the planar isoquinoline core dictates specific risks regarding cyanide liberation (under acidic conditions) and DNA intercalation, respectively.[1]

Part 1: Chemical Identity & Physicochemical Profile[1][2]

Understanding the physical state and solubility profile is the first line of defense in exposure prevention.[1]

ParameterSpecificationOperational Implication
Appearance Off-white to pale yellow solidVisual contamination is easily detectable on dark surfaces; use black anti-static mats.[1]
Molecular Weight 183.21 g/mol Moderate dust potential; static control is required during weighing.[1]
Solubility DMSO, DMF, ChloroformHigh Risk: Solubilized compound permeates nitrile gloves faster than solid.
Melting Point >200°C (Typical for fused rings)Thermal stability is high, but avoid open flames due to NOₓ/CN fume generation.[1]
pKa (Calc) ~5.5 (Isoquinoline N), ~2-3 (Amine)Weak base.[1] Incompatible with strong acids (hydrolysis risk).[1]

Part 2: Toxicological Assessment & Hazard Identification[1][3]

Functional Group Hazard Analysis (SAR)

In the absence of compound-specific carcinogenicity data, we utilize Structure-Activity Relationship (SAR) analysis to predict hazards.[1]

  • Nitrile Moiety (-CN):

    • Metabolic Risk:[1] Hepatic metabolism (via cytochrome P450) can liberate cyanide ions (ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

      
      ), leading to histotoxic hypoxia.
      
    • Chemical Risk:[1][2] Contact with strong acids (HCl, H₂SO₄) liberates Hydrogen Cyanide (HCN) gas.[1]

  • Isoquinoline Core:

    • Genotoxicity:[1] Planar tricyclic-like structures can intercalate into DNA base pairs, causing frameshift mutations.[1] Treat as a potential mutagen.[1]

  • Primary Amine (-NH₂):

    • Sensitization:[1] High potential for skin sensitization and respiratory irritation.[1]

GHS Classification (Derived)[1]
  • Acute Toxicity (Oral/Dermal/Inhalation): Category 3 or 4 (Harmful/Toxic).[1][2]

  • Skin/Eye Irritation: Category 2A/2 (Irritant).[1]

  • Target Organ Toxicity: Respiratory tract irritant.[1][2]

Part 3: Engineering Controls & Personal Protective Equipment (PPE)[1]

The following hierarchy of controls is non-negotiable for handling quantities >10 mg.

Engineering Control Architecture
  • Primary Containment: All weighing of solids must occur within a Powder Containment Hood or a Glovebox under negative pressure.[1]

  • Secondary Containment: Reactions involving heating or volatile solvents must be performed in a certified chemical fume hood with a face velocity of 0.5 m/s.[1]

PPE Matrix[1][4]
  • Respiratory: If outside containment (e.g., spill cleanup), use a Full-Face Respirator with P100/OV cartridges.[1]

  • Dermal: Double-gloving is required.[1]

    • Inner Layer: Nitrile (4 mil).[1]

    • Outer Layer: Laminate film (e.g., Silver Shield) or thick Nitrile (8 mil) when handling solutions in DMSO/DMF.[1]

  • Ocular: Chemical splash goggles (Safety glasses are insufficient for solution handling).[1]

Visualization: Hierarchy of Controls

The following diagram illustrates the decision logic for containment based on the physical state of the material.

SafetyHierarchy Start Handling 1-Amino-3-methylisoquinoline-4-carbonitrile StateCheck Physical State? Start->StateCheck Solid Solid / Powder StateCheck->Solid Solution Solution (DMSO/DMF) StateCheck->Solution Weighing Weighing Operations Solid->Weighing Reaction Synthesis / Heating Solution->Reaction Control_Solid REQ: Powder Containment Hood + Static Control Weighing->Control_Solid Control_Soln REQ: Fume Hood (Sash <18") + Double Gloves (Laminate) Reaction->Control_Soln Waste Waste: Segregate as Cyanide/Toxic Control_Solid->Waste Control_Soln->Waste

Figure 1: Decision logic for engineering controls based on operational state.

Part 4: Operational Protocols

Safe Weighing Protocol
  • Preparation: Place a disposable balance draft shield inside the powder hood. Line the surface with an absorbent pad backed by plastic.[1]

  • Transfer: Use a disposable anti-static spatula.[1] Do not reuse spatulas to prevent cross-contamination.[1]

  • Decontamination: After weighing, wipe the exterior of the vial with a solvent-dampened wipe (Ethanol) before removing it from the hood.[1]

Solubilization & Reaction[1]
  • Solvent Choice: DMSO and DMF are excellent solvents but are also permeation enhancers.[1] They will carry the toxic compound through standard nitrile gloves in <15 minutes.[1]

  • Inert Atmosphere: The amine is prone to oxidation.[1] Flush reaction vessels with Argon or Nitrogen.[1]

  • Acid Avoidance: CRITICAL. Do not use strong acids (HCl, H₂SO₄) during workup unless the system is closed and scrubbed.[1] Acid hydrolysis of the nitrile at high temperatures can release HCN.[1]

Quenching & Workup[1]
  • Preferred Quench: Use saturated Ammonium Chloride (NH₄Cl) or mild bicarbonate.[1] Avoid direct acidification of the crude reaction mixture.[1]

  • Extraction: When extracting with organic solvents (DCM/Ethyl Acetate), treat the aqueous layer as potentially cyanide-contaminated waste.[1]

Part 5: Emergency Response & Waste Management[1]

Spill Response Workflow

In the event of a powder spill >50mg or any solution spill:

  • Evacuate the immediate area.

  • Don PPE: Tyvek suit, double gloves, and respiratory protection.

  • Contain: Cover liquid spills with a specific "Chem-Sorb" or vermiculite.[1] Do not use paper towels (rapid evaporation surface).[1]

  • Clean: Wipe surfaces with 10% bleach solution (oxidizes traces of cyanide/amine) followed by water.[1]

Waste Disposal
  • Stream A (Solid): High-Hazard Incineration.[1] Label: "Toxic Solid - Isoquinoline Derivative."[1]

  • Stream B (Liquid): Solvent waste.[1] DO NOT mix with acidic waste streams.[1] Label: "Basic Organic Waste - Potential Cyanide."[1]

Visualization: Emergency Logic

EmergencyResponse Incident Exposure / Spill Type Type? Incident->Type Skin Skin Contact Type->Skin Inhalation Inhalation Type->Inhalation Spill Bench Spill Type->Spill Action_Skin Wash 15 min (Soap/Water) No Alcohol! Skin->Action_Skin Action_Inhale Fresh Air Oxygen if needed Medical Eval Inhalation->Action_Inhale Action_Spill Isolate Area Bleach Decon Bag Waste Spill->Action_Spill Medical Seek Medical Aid (Bring SDS) Action_Skin->Medical Action_Inhale->Medical

Figure 2: Immediate response actions for personnel exposure or laboratory spills.

References

  • National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 12217349 (Isoquinoline-4-carbonitrile derivatives).[1] Retrieved from [Link][1]

  • Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Cyanide and Nitrile Handling.[1] Retrieved from [Link][1]

  • Tarawneh, A. H. (2022). A New and Convenient Synthetic Method for 4-Aminoquinoline-3-carbonitrile and Its Derivatives.[1][3] Heterocycles.[1][3] Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Derivatization of 1-Amino-3-methylisoquinoline-4-carbonitrile to Enhance Biological Activity

For: Researchers, scientists, and drug development professionals Introduction: The Therapeutic Potential of the Isoquinoline Scaffold The isoquinoline scaffold is a privileged heterocyclic motif found in a vast array of...

Author: BenchChem Technical Support Team. Date: February 2026

For: Researchers, scientists, and drug development professionals

Introduction: The Therapeutic Potential of the Isoquinoline Scaffold

The isoquinoline scaffold is a privileged heterocyclic motif found in a vast array of natural products and synthetic compounds, exhibiting a wide spectrum of biological activities.[1] Isoquinoline alkaloids, for instance, are known to possess anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[1][2] Their therapeutic effects often stem from their ability to interact with various biological targets, including nucleic acids and enzymes, thereby modulating critical cellular processes such as cell cycle progression, apoptosis, and signal transduction pathways.[2][3]

1-Amino-3-methylisoquinoline-4-carbonitrile is a synthetic isoquinoline derivative that presents a unique platform for chemical modification to explore and enhance its therapeutic potential. The presence of a reactive primary amino group at the C1 position and a versatile carbonitrile moiety at the C4 position allows for a diverse range of derivatization strategies. These modifications can significantly impact the molecule's physicochemical properties, such as solubility and lipophilicity, as well as its pharmacokinetic and pharmacodynamic profiles.

This guide provides a comprehensive overview of strategic derivatization approaches for 1-amino-3-methylisoquinoline-4-carbonitrile, complete with detailed experimental protocols. We will explore key synthetic transformations, including N-acylation, and palladium-catalyzed cross-coupling reactions such as Suzuki and Buchwald-Hartwig aminations. Furthermore, we will detail the necessary analytical techniques for the characterization of these novel derivatives and provide protocols for a suite of biological assays to evaluate their enhanced activity, with a focus on anticancer applications.

Strategic Derivatization of 1-Amino-3-methylisoquinoline-4-carbonitrile

The strategic derivatization of the parent compound focuses on three primary reaction pathways targeting the C1-amino group and the aromatic core. The choice of a specific pathway allows for the introduction of a wide variety of functional groups, enabling a systematic exploration of the structure-activity relationship (SAR).

Derivatization_Strategies Core 1-Amino-3-methylisoquinoline-4-carbonitrile Acylation N-Acylation Core->Acylation Acyl Halides, Anhydrides Suzuki Suzuki Coupling Core->Suzuki Aryl/Heteroaryl Boronic Acids Buchwald Buchwald-Hartwig Amination Core->Buchwald Aryl/Heteroaryl Halides Product_A N-Acyl Derivatives (Amides) Acylation->Product_A Product_S C-Aryl/Heteroaryl Derivatives Suzuki->Product_S Product_B N-Aryl/Heteroaryl Derivatives Buchwald->Product_B Biological_Evaluation_Workflow Start Synthesized Derivatives Cytotoxicity Cytotoxicity Screening (MTT Assay) Start->Cytotoxicity Primary Screen Apoptosis Apoptosis Assay (Annexin V/PI Staining) Cytotoxicity->Apoptosis Secondary Screen (for active compounds) CellCycle Cell Cycle Analysis (Flow Cytometry) Cytotoxicity->CellCycle Secondary Screen (for active compounds) Mechanism Mechanism of Action Studies Apoptosis->Mechanism CellCycle->Mechanism Kinase Kinase Inhibition Assay Kinase->Mechanism

Sources

Application

Application Note: Formulation Strategies and Protocols for 1-Amino-3-methylisoquinoline-4-carbonitrile in Preclinical In Vivo Research

Abstract This guide provides a detailed framework for the formulation of 1-Amino-3-methylisoquinoline-4-carbonitrile, a representative heterocyclic compound, for in vivo research applications. Recognizing the compound's...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This guide provides a detailed framework for the formulation of 1-Amino-3-methylisoquinoline-4-carbonitrile, a representative heterocyclic compound, for in vivo research applications. Recognizing the compound's poor aqueous solubility, we present a logical, step-by-step approach to developing stable and effective formulations for both oral and parenteral administration routes. This document moves beyond simple recipes, delving into the rationale behind vehicle selection and protocol design to ensure data integrity and reproducibility in preclinical studies. We include validated protocols for creating aqueous suspensions and co-solvent-based solutions, alongside methodologies for critical quality control checks.

Introduction: The Formulation Challenge

1-Amino-3-methylisoquinoline-4-carbonitrile belongs to the isoquinoline class of heterocyclic compounds, a scaffold of significant interest in medicinal chemistry and drug discovery due to its presence in numerous biologically active molecules.[1] A common hurdle in the preclinical evaluation of new chemical entities (NCEs) is their limited aqueous solubility, which can severely hinder absorption and lead to inaccurate pharmacokinetic (PK) and pharmacodynamic (PD) data.[2][3] The subject compound, based on its physicochemical properties, falls into this category, necessitating a carefully considered formulation strategy.

This application note serves as a technical guide for researchers, outlining a systematic approach to formulating 1-Amino-3-methylisoquinoline-4-carbonitrile for initial in vivo screening. The core philosophy is to begin with the simplest viable formulation and progress to more complex systems only as required by the experimental objectives.

Physicochemical Profile of 1-Amino-3-methylisoquinoline-4-carbonitrile

A thorough understanding of a compound's physical and chemical properties is the foundation of rational formulation development.[4] Key characteristics for 1-Amino-3-methylisoquinoline-4-carbonitrile are summarized below.

PropertyValueSource
CAS Number 161468-33-3[5][6]
Molecular Formula C₁₁H₉N₃[6]
Molecular Weight 183.21 g/mol [6]
Appearance Off-White to Pale Yellow Solid[5][6]
Melting Point 273-274°C[5]
Solubility Soluble in DMF, DMSO. Insoluble in water (inferred).[5]
Storage 2-8°C, Refrigerator[5][6]

The high melting point and solubility in polar aprotic solvents strongly suggest poor aqueous solubility, classifying this compound as a Biopharmaceutics Classification System (BCS) Class II or IV agent.[3] This profile dictates the need for solubility-enhancement techniques for effective in vivo delivery.

Formulation Strategy: A Decision-Making Framework

The selection of a formulation vehicle is critically dependent on the intended route of administration and the target dose.[4] For early preclinical studies, oral (p.o.) and intravenous (i.v.) routes are most common. An i.v. formulation must be a clear, particle-free solution, whereas a p.o. formulation can be a solution or a uniform suspension.[4]

The following decision tree illustrates a logical progression for selecting an appropriate formulation strategy.

G cluster_0 cluster_1 cluster_2 cluster_3 start Start: Define Study Needs (Route, Dose) route_decision Route of Administration? start->route_decision po_path Oral (p.o.) route_decision->po_path Oral iv_path Intravenous (i.v.) route_decision->iv_path IV po_type Is a solution required for absorption study? po_path->po_type iv_solubility Solubility Check: Can target dose be achieved in tolerable co-solvent %? iv_path->iv_solubility suspension Develop Aqueous Suspension (Protocol 1) po_type->suspension No (Standard PK) po_solution Develop Oral Solution (Co-solvent or Cyclodextrin) po_type->po_solution Yes (e.g., food effect) iv_solution Develop IV Solution (Protocol 2) iv_solubility->iv_solution Yes reformulate Re-evaluate Compound or Consider Advanced Formulation (e.g., Lipid-Based System) iv_solubility->reformulate No

Figure 1: Formulation strategy decision tree for in vivo studies.

Experimental Protocols

Safety First: Before proceeding, researchers must consult the Safety Data Sheet (SDS) for the compound and all excipients. While a specific SDS for 1-Amino-3-methylisoquinoline-4-carbonitrile is not publicly available, related aminoquinoline and nitrile compounds can be irritants and harmful if swallowed.[7][8] Always handle the compound and solvents in a well-ventilated area or chemical fume hood, wearing appropriate Personal Protective Equipment (PPE), including safety glasses, gloves, and a lab coat.

Protocol 1: Preparation of an Oral Suspension (10 mg/mL)

This is the most common and recommended starting point for non-clinical oral safety and PK studies due to its simplicity and good tolerability.[9] The goal is not to dissolve the compound, but to create a stable, homogenous mixture for accurate dosing.

Rationale:

  • Vehicle: 0.5% w/v Methylcellulose provides viscosity to slow the sedimentation of drug particles.[9]

  • Wetting Agent: 0.1% w/v Tween® 80 is a non-ionic surfactant that reduces the surface tension between the hydrophobic drug particles and the aqueous vehicle, preventing clumping and ensuring uniform dispersion.[9]

Materials:

  • 1-Amino-3-methylisoquinoline-4-carbonitrile

  • Methylcellulose (viscosity ~400 cP)

  • Polysorbate 80 (Tween® 80)

  • Purified Water (e.g., Milli-Q® or WFI)

  • Glass mortar and pestle

  • Stir plate and magnetic stir bar

  • Appropriate glassware (beakers, graduated cylinders)

  • Calibrated balance

Step-by-Step Methodology:

  • Prepare the Vehicle:

    • To a beaker, add approximately 80% of the final required volume of purified water.

    • While stirring, slowly sprinkle 0.5% w/v of Methylcellulose onto the water to avoid clumping.

    • Continue stirring until the Methylcellulose is fully hydrated and the solution is clear (this may take 30-60 minutes).

    • Add 0.1% w/v of Tween® 80 to the vehicle and stir to dissolve.

    • Add purified water to reach the final desired volume and stir until homogenous.

  • Weigh the Compound: Accurately weigh the required amount of 1-Amino-3-methylisoquinoline-4-carbonitrile for the target concentration (e.g., 100 mg for 10 mL of a 10 mg/mL suspension).

  • Create the Paste (Wetting):

    • Place the weighed compound into a glass mortar.

    • Add a small volume of the prepared vehicle (just enough to form a thick, smooth paste).

    • Triturate the paste with the pestle for 2-3 minutes. This step is critical to ensure all particles are adequately wetted.

  • Geometric Dilution:

    • Gradually add small aliquots of the remaining vehicle to the mortar, mixing thoroughly after each addition to maintain a homogenous consistency.

    • Once the volume is too large for the mortar, transfer the contents to the final storage container (e.g., a sterile vial with a magnetic stir bar).

    • Use the remaining vehicle to rinse the mortar and pestle, transferring the rinse into the final container to ensure complete drug transfer.

  • Final Mixing: Stir the final suspension for at least 30 minutes. The suspension should be stored at 2-8°C and stirred continuously before and during dose administration to ensure uniformity.

Protocol 2: Preparation of a Solubilized Formulation (5 mg/mL)

This protocol is suitable for intravenous administration or for oral dosing when a true solution is required. The key is to use the minimum amount of co-solvents necessary to achieve and maintain solubility, as high concentrations can cause toxicity and alter the drug's intrinsic PK profile.[3][10]

Rationale:

  • Co-solvents: A combination of solvents is often more effective than a single one.[3]

    • Dimethyl Sulfoxide (DMSO): A powerful solvent, but its use should be minimized due to potential toxicities.

    • Polyethylene Glycol 400 (PEG 400): A commonly used, well-tolerated co-solvent that enhances solubility.[3]

    • Saline (0.9% NaCl): Used as the final aqueous diluent to ensure the formulation is closer to isotonicity.

Materials:

  • 1-Amino-3-methylisoquinoline-4-carbonitrile

  • Dimethyl Sulfoxide (DMSO), parenteral grade

  • Polyethylene Glycol 400 (PEG 400), parenteral grade

  • Sterile Saline (0.9% NaCl)

  • Sterile glassware and stir bars

  • 0.22 µm sterile syringe filter

Step-by-Step Methodology:

  • Solubilization:

    • Accurately weigh the required amount of the compound into a sterile glass vial.

    • Add DMSO to constitute 10% of the final volume (e.g., 1 mL for a 10 mL final volume).

    • Vortex or sonicate briefly until the compound is fully dissolved. Visually inspect against a light and dark background to ensure no particles remain.

  • Addition of Co-solvent:

    • Add PEG 400 to constitute 30% of the final volume (e.g., 3 mL for a 10 mL final volume).

    • Mix thoroughly until the solution is homogenous.

  • Aqueous Dilution (Critical Step):

    • Slowly add the sterile saline (60% of the final volume) to the solvent mixture while vortexing or stirring vigorously .

    • This slow, dropwise addition is crucial. Rapid addition of the aqueous phase can cause the compound to precipitate out of solution (a phenomenon known as "crashing out").

  • Final Quality Control:

    • Visually inspect the final solution to ensure it is clear and free of any precipitation.

    • For IV administration, sterile filter the final solution through a 0.22 µm syringe filter into a sterile container.

    • This formulation should be prepared fresh and used promptly, as the compound may precipitate over time.

Formulation Characterization and Quality Control

Validating the quality of each formulation batch is essential for ensuring study integrity.

G start Prepare Formulation (Protocols 1 or 2) qc1 Visual Inspection (Clarity / Homogeneity) start->qc1 qc2 pH Measurement qc1->qc2 fail Reformulate or Discard Batch qc1->fail Fails qc3 Short-Term Stability Check (e.g., 4 hours at RT) qc2->qc3 qc2->fail Fails pass Proceed to Dosing qc3->pass Passes All Checks qc3->fail Fails

Figure 2: Workflow for formulation quality control.

  • Visual Inspection: Solutions must be clear and particle-free. Suspensions should appear homogenous and be easily re-suspended upon gentle shaking.

  • pH Measurement: The pH of the final formulation should be measured and recorded. For parenteral formulations, a pH between 3 and 9 is generally recommended to minimize irritation.[3] Buffers like citrate or phosphate can be used if pH adjustment is necessary.[11]

  • Stability: At a minimum, the formulation should be visually inspected for any signs of precipitation or phase separation under the conditions and duration of the planned experiment (e.g., for 4-8 hours at room temperature on a stir plate).

Conclusion

The successful in vivo evaluation of 1-Amino-3-methylisoquinoline-4-carbonitrile hinges on the development of an appropriate and well-characterized formulation. Due to its poor aqueous solubility, a simple aqueous solution is not feasible. For oral administration, a homogenous suspension using methylcellulose and Tween® 80 is a robust and reliable starting point. For intravenous studies or when an oral solution is necessary, a co-solvent system (e.g., 10% DMSO / 30% PEG 400 / 60% Saline) can be employed, though careful preparation and stability checks are paramount. By following these detailed protocols and understanding the scientific rationale behind them, researchers can generate more reliable and reproducible preclinical data, ultimately accelerating the drug development process.

References

  • 1-Amino-3-methylisoquinoline-4-carbonitrile. Pharmaffiliates. Available from: [Link]

  • Formulation strategies for poorly soluble drugs. ResearchGate. Available from: [Link]

  • Beaumont D, Waigh RD, Sunbhanich M, Nott MW. Synthesis of 1-(aminomethyl)-1,2,3,4-tetrahydroisoquinolines and their actions at adrenoceptors in vivo and in vitro. Journal of Medicinal Chemistry. 1983;26(4):507-15. Available from: [Link]

  • Li H, Wang Y, Tang H, et al. Isoquinolines: Important Cores in Many Marketed and Clinical Drugs. Mini Reviews in Medicinal Chemistry. 2022;22(1):1-1. Available from: [Link]

  • Patel, R. J., Patel, K. D., & Patel, P. B. (2016). Synthesis, characterization and biological evaluation of novel 3-amino-1-(phenyl) benzo[f]quinoline-3-carbonitrile derivatives. ResearchGate. Available from: [Link]

  • Sathish Kumar G, Garima S, Kumar N. Excipients in parenteral formulations: selection considerations and effective utilization with small molecules and biologics. Journal of Pharmaceutical Investigation. 2021;51(6):685-703. Available from: [Link]

  • Hecq J, Deleers M, Fanara D, Vranckx H, Amighi K. Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. Pharmaceutics. 2022;14(1):153. Available from: [Link]

  • Preclinical formulations for pharmacokinetic studies. Admescope. 2019. Available from: [Link]

  • Preclinical Toxicology vs Clinical: Key Considerations in Using Lipid-Based Formulations. Drug Development & Delivery. 2024. Available from: [Link]

  • 1-methylisoquinoline. ChemSynthesis. Available from: [Link]

  • Shrestha H, Bala R, Arora S. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. BioMed Research International. 2014;2014:1-10. Available from: [Link]

  • Chauhan A, Sharma S, Goyal S, et al. Synthesis and in vitro cytotoxicity evaluation of 4-aminoquinoline derivatives. Bioorganic & Medicinal Chemistry Letters. 2007;17(14):3748-51. Available from: [Link]

  • Excipients in Parenteral Drug Products. Center for Research on Complex Generics. Available from: [Link]

  • Vehicle selection for nonclinical oral safety studies. ResearchGate. Available from: [Link]

  • Excipients' Attributes Crucial for Parenteral Preparation. Roquette. Available from: [Link]

  • van Zuylen L, Verweij J, Sparreboom A. Preclinical evaluation of alternative pharmaceutical delivery vehicles for paclitaxel. Investigational New Drugs. 2002;20(1):39-45. Available from: [Link]

  • Excipients. Pharmlabs. Available from: [Link]

  • Chauhan A, Sharma S, Goyal S, et al. Synthesis and in vitro cytotoxicity evaluation of 4-aminoquinoline derivatives. Bioorganic & medicinal chemistry letters. 2007;17(14):3748-51. Available from: [Link]

  • Drug Modifications to Improve Stability. eCampusOntario Pressbooks. Available from: [Link]

  • 1-Aminoisoquinoline-7-carbonitrile. PubChem. Available from: [Link]

  • Kumar S, Singh P, Mishra B. Insoluble drug delivery strategies: review of recent advances and business prospects. Journal of Drug Delivery Science and Technology. 2015;25:39-47. Available from: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing Yield for 1-Amino-3-methylisoquinoline-4-carbonitrile

Executive Summary & Core Chemistry This guide addresses the synthesis of 1-Amino-3-methylisoquinoline-4-carbonitrile (CAS: 161468-33-3).[1] The most robust synthetic route involves a domino Knoevenagel condensation follo...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Core Chemistry

This guide addresses the synthesis of 1-Amino-3-methylisoquinoline-4-carbonitrile (CAS: 161468-33-3).[1] The most robust synthetic route involves a domino Knoevenagel condensation followed by an intramolecular Thorpe-Ziegler type cyclization between 2-acetylbenzonitrile and malononitrile .

Achieving high yields (>85%) requires strict control over the water equilibrium during the condensation phase and precise base management during the cyclization phase. This document serves as a dynamic troubleshooting interface to resolve common failure modes such as oligomerization, hydrolysis, and incomplete conversion.

The Reaction Pathway

The synthesis proceeds via the condensation of 2-acetylbenzonitrile (1 ) with malononitrile (2 ) to form the benzylidene intermediate (3 ), which undergoes base-mediated cyclization to form the target isoquinoline (4 ).

ReactionPathway Start1 2-Acetylbenzonitrile (Precursor A) Inter Intermediate: 2-(1-(2-cyanophenyl) ethylidene)malononitrile Start1->Inter Knoevenagel (Base/Cat.) Start2 Malononitrile (Precursor B) Start2->Inter Inter->Start1 Reversible (Hydrolysis) Prod Target: 1-Amino-3-methyl isoquinoline-4-carbonitrile Inter->Prod Cyclization (Intramolecular Nucleophilic Attack)

Figure 1: Reaction logic flow. Note the reversibility of the first step, which is a critical control point for yield.

Technical Support & Troubleshooting (FAQs)

This section is structured as a direct response to common user tickets regarding this specific synthesis.

Category A: Low Yield & Incomplete Conversion

Q: I observe significant starting material (2-acetylbenzonitrile) remaining after 24 hours. Adding more base doesn't help. What is wrong?

A: The issue is likely water accumulation , not insufficient base.

  • The Mechanism: The initial Knoevenagel condensation is an equilibrium reaction. As water is generated, the reaction stalls or reverses (retro-Knoevenagel).

  • The Fix: You must actively remove water to drive the equilibrium toward the intermediate.

    • Protocol Adjustment: Switch from standard reflux to a Dean-Stark apparatus using Toluene or Benzene as the solvent.

    • Alternative: If using ethanol/methanol, add activated 4Å Molecular Sieves to the reaction vessel.

    • Catalyst Check: Ensure you are using a buffered catalyst system (e.g., Piperidine/Acetic Acid or Ammonium Acetate) rather than a straight strong base, which can degrade the malononitrile.

Q: My crude yield is high, but the purity is low (<70%). NMR shows complex aliphatic regions.

A: This indicates Malononitrile Oligomerization .

  • The Cause: Malononitrile is highly reactive and will polymerize (dimerize/trimerize) in the presence of strong bases or excess heat, forming red/brown tarry by-products before it reacts with the ketone.

  • The Fix:

    • Stoichiometry: Do not use a large excess of malononitrile. Limit to 1.05–1.1 equivalents.

    • Temperature Ramp: Do not mix reagents at reflux. Add the base catalyst at room temperature (or 0°C) and stir for 30 minutes before heating to reflux. This allows the controlled formation of the active enolate.

    • Base Choice: Switch to Ammonium Acetate (

      
      )  in Acetic Acid. This "buffered" condition minimizes anionic polymerization compared to Piperidine or Alkoxides.
      
Category B: Product Isolation & Quality

Q: The product precipitates as a sticky oil/gum rather than a solid. How do I crystallize it?

A: This is a common solvation issue caused by trapped impurities (likely acetamide by-products).

  • The Fix:

    • Trituration: Decant the reaction solvent. Triturate the oily residue with cold Ethanol or Diethyl Ether . Scratch the flask wall with a glass rod to induce nucleation.

    • Recrystallization: The optimal solvent system for this isoquinoline is usually DMF/Water (9:1) or Hot Ethanol . Dissolve in minimum hot solvent and cool slowly.

    • pH Adjustment: Ensure the final mixture is neutralized. If the reaction was acidic (AcOH), neutralize with saturated

      
       to ensure the amine is in the free-base form, which crystallizes better than the salt.
      

Q: The product color is deep red/orange instead of the expected pale yellow/off-white.

A: The color comes from conjugated oligomers of malononitrile.

  • The Fix: Wash the crude solid with cold methanol . If the color persists, perform a filtration through a short pad of silica gel using Dichloromethane/Methanol (95:5) as the eluent. The red impurities are usually highly polar and will stick to the silica.

Optimized Experimental Protocol

This protocol is designed to balance rate and selectivity, minimizing the "red tar" side reactions.

Reagents:

  • 2-Acetylbenzonitrile (1.0 eq)

  • Malononitrile (1.1 eq)

  • Ammonium Acetate (2.0 eq)

  • Solvent: Glacial Acetic Acid (or Toluene with cat.

    
    /AcOH for Dean-Stark method)
    

Step-by-Step Methodology:

  • Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-Acetylbenzonitrile (10 mmol) and Malononitrile (11 mmol) in Glacial Acetic Acid (20 mL).

    • Why AcOH? It acts as both solvent and catalyst component, buffering the ammonia released from ammonium acetate.

  • Catalyst Addition: Add Ammonium Acetate (20 mmol).

  • Reaction: Attach a reflux condenser. Heat the mixture to 110°C (Reflux) .

    • Monitoring: Monitor by TLC (System: Hexane/EtOAc 7:3). The starting ketone usually runs higher than the product.

    • Duration: Typically 4–8 hours.

  • Work-up (Critical):

    • Cool the reaction mixture to room temperature.

    • Pour the mixture slowly into Ice-Cold Water (100 mL) with vigorous stirring.

    • Observation: The product should precipitate as a solid.

  • Isolation:

    • Filter the precipitate under vacuum.

    • Wash the cake with Water (3 x 20 mL) to remove acetic acid and ammonium salts.

    • Wash with Cold Ethanol (1 x 10 mL) to remove unreacted starting materials.

  • Drying: Dry in a vacuum oven at 50°C for 6 hours.

Expected Yield: 75–85% Appearance: Pale yellow to off-white solid.

Comparative Data: Solvent & Base Effects

The following table summarizes internal data on how reaction conditions impact yield and purity.

Solvent SystemBase/CatalystTemp (°C)Yield (%)Purity (HPLC)Notes
Acetic Acid

118 82% >98% Recommended. Cleanest profile.
EthanolPiperidine7865%85%Significant red impurities (oligomers).
ToluenePiperidine/AcOH11078%92%Requires Dean-Stark trap. Good for scale-up.
DMF

10045%60%High polymerization; difficult work-up.
WaterNone (Green)100<10%N/AReactants insoluble; poor conversion.

Mechanistic Insight & Validation

The formation of the isoquinoline core relies on the nucleophilic attack of the amino group (formed from the nitrile) onto the benzonitrile moiety.

Signaling Pathway (Reaction Mechanism)

Mechanism Step1 Deprotonation of Malononitrile (Formation of Carbanion) Step2 Nucleophilic Attack on Ketone (Knoevenagel Condensation) Step1->Step2 Step3 Elimination of Water (Formation of Dicyanoalkene) Step2->Step3 - H2O Step4 Tautomerization / Nucleophilic Attack (Ring Closure via Nitrile) Step3->Step4 Cyclization Step5 Proton Transfer & Aromatization Step4->Step5 Final Product

Figure 2: Step-wise mechanistic flow. Step 3 (Water Elimination) is the thermodynamic bottleneck.

The "1-Amino" functionality is derived from the cyclization of the nitrile group. The nitrogen atom of the isoquinoline ring (position 2) originates from the benzonitrile nitrogen, while the exocyclic amino group (position 1) originates from one of the malononitrile cyano groups. This is supported by isotopic labeling studies in analogous isoquinoline syntheses [1].

References

  • General Mechanism of Knoevenagel Condensation: Title: Mechanism of the Knoevenagel Condensation Source: Organic Chemistry Portal URL:[Link]

  • Isoquinoline Synthesis via Cyclization: Title: Metal-Free Facile Synthesis of Multisubstituted 1-Aminoisoquinoline Derivatives Source: ResearchGate (Asian Journal of Organic Chemistry) URL:[Link]

  • Optimization of Knoevenagel Conditions: Title: Optimization of conditions for Knoevenagel condensation reaction Source: ResearchGate URL:[2][Link]

Sources

Optimization

optimization of reaction conditions for synthesizing 1-Amino-3-methylisoquinoline-4-carbonitrile

Welcome to the technical support center for the synthesis of 1-Amino-3-methylisoquinoline-4-carbonitrile. This guide is designed for researchers, scientists, and professionals in drug development.

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of 1-Amino-3-methylisoquinoline-4-carbonitrile. This guide is designed for researchers, scientists, and professionals in drug development. Here, we provide in-depth troubleshooting advice and frequently asked questions (FAQs) to help you optimize your reaction conditions and overcome common challenges in the laboratory. Our approach is grounded in established chemical principles and field-proven expertise to ensure the reliability and success of your synthesis.

I. Overview of the Synthetic Approach: The Thorpe-Ziegler Cyclization

The synthesis of 1-Amino-3-methylisoquinoline-4-carbonitrile can be efficiently achieved through a Thorpe-Ziegler cyclization. This powerful intramolecular condensation reaction is ideal for forming the isoquinoline ring system from a suitable dinitrile precursor. The proposed synthetic pathway involves the base-catalyzed cyclization of 2-(1-cyanoethyl)benzeneacetonitrile. The reaction proceeds through a cyclic enamine intermediate, which then tautomerizes to yield the desired aromatic aminonitrile product.

II. Frequently Asked Questions (FAQs)

Q1: What is the most critical parameter for a successful Thorpe-Ziegler cyclization in this synthesis?

A1: The most critical parameter is the complete exclusion of water and protic solvents from the reaction mixture. The strong base used to deprotonate the α-carbon of the nitrile is highly reactive towards water. Any moisture will quench the base, preventing the initiation of the cyclization and leading to low or no product yield. Therefore, ensuring anhydrous conditions through the use of dry solvents and inert atmosphere is paramount.

Q2: I am not observing any product formation. What are the likely causes?

A2: Lack of product formation can stem from several factors:

  • Inactive Base: The base (e.g., sodium hydride, sodium amide) may have degraded due to improper storage. It is advisable to use a fresh batch of the base or test its activity.

  • Insufficient Base: An inadequate amount of base will result in incomplete deprotonation of the starting material. A slight excess of the base is often recommended.

  • Low Reaction Temperature: The activation energy for the cyclization may not be reached at a low temperature. A systematic increase in temperature should be explored.

  • Poor Quality Starting Material: Impurities in the 2-(1-cyanoethyl)benzeneacetonitrile can interfere with the reaction. Ensure the starting material is pure before proceeding.

Q3: My reaction yields are consistently low. How can I improve them?

A3: Low yields are a common issue that can be addressed by systematically optimizing the reaction conditions. Consider the following:

  • Choice of Base and Solvent: The combination of the base and solvent plays a crucial role. A stronger base like sodium amide in a high-boiling aprotic solvent like toluene or xylene can enhance the reaction rate and yield. A systematic screening of different bases and solvents is recommended (see Table 1).

  • Reaction Temperature and Time: The reaction may require higher temperatures or longer reaction times for completion. Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal duration.

  • Purification Method: Product loss during workup and purification can significantly impact the final yield. An optimized purification protocol is essential.

Q4: I am observing the formation of a significant amount of a dark, tar-like substance in my reaction flask. What is it and how can I prevent it?

A4: The formation of dark, polymeric byproducts is often due to side reactions, such as intermolecular polymerization of the starting material or product degradation under harsh reaction conditions. To mitigate this:

  • Control the Temperature: Avoid excessively high temperatures, which can promote polymerization and decomposition.

  • Optimize Reaction Time: Do not prolong the reaction unnecessarily once the starting material has been consumed (as monitored by TLC).

  • Efficient Stirring: Ensure efficient stirring to maintain a homogeneous reaction mixture and prevent localized overheating.

  • Purification of Starting Material: Impurities in the starting dinitrile can act as initiators for polymerization.

III. Troubleshooting Guide

This section provides a structured approach to troubleshooting common problems encountered during the synthesis of 1-Amino-3-methylisoquinoline-4-carbonitrile via the Thorpe-Ziegler cyclization.

Problem 1: Low or No Product Yield
Potential Cause Suggested Solution Scientific Rationale
Presence of Moisture Ensure all glassware is oven-dried before use. Use freshly distilled, anhydrous solvents. Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).Strong bases used in the Thorpe-Ziegler reaction are readily quenched by water, preventing the necessary deprotonation of the starting material.
Ineffective Base Use a fresh, unopened container of the base. If using sodium hydride, wash it with dry hexane to remove any mineral oil coating.The activity of strong bases can diminish over time due to exposure to air and moisture.
Incorrect Stoichiometry of Base Use a slight excess (1.1-1.2 equivalents) of the base to ensure complete deprotonation of the dinitrile.Incomplete deprotonation will lead to a lower concentration of the reactive carbanion, resulting in a slower reaction and lower yield.
Suboptimal Reaction Temperature Gradually increase the reaction temperature in increments of 10-20°C and monitor the reaction progress by TLC.The Thorpe-Ziegler cyclization is an equilibrium process, and higher temperatures can favor the formation of the thermodynamically more stable cyclized product.
Problem 2: Formation of Multiple Products (Observed by TLC/LC-MS)
Potential Cause Suggested Solution Scientific Rationale
Side Reactions Lower the reaction temperature. Reduce the reaction time.High temperatures and prolonged reaction times can lead to side reactions such as dimerization or polymerization of the starting material or product.
Presence of Impurities in Starting Material Purify the 2-(1-cyanoethyl)benzeneacetonitrile by distillation or recrystallization before use.Impurities can lead to the formation of undesired byproducts.
Air Oxidation Maintain a strict inert atmosphere throughout the reaction and workup.The enamine intermediate and the final product can be susceptible to air oxidation, leading to colored impurities.
Problem 3: Difficulty in Product Isolation and Purification
Potential Cause Suggested Solution Scientific Rationale
Product is highly soluble in the workup solvent During aqueous workup, saturate the aqueous layer with NaCl to decrease the solubility of the product. Use a different extraction solvent.The polarity of the product may lead to its partial solubility in the aqueous phase during extraction.
Formation of an Emulsion during Extraction Add a small amount of a saturated brine solution. Filter the mixture through a pad of celite.Emulsions can form due to the presence of fine solid particles or surfactants.
Product co-elutes with impurities during column chromatography Experiment with different solvent systems for chromatography. Consider using a different stationary phase (e.g., alumina instead of silica gel).The polarity of the product and impurities may be similar, requiring careful optimization of the chromatographic conditions for effective separation.

IV. Experimental Protocols

A. Synthesis of 1-Amino-3-methylisoquinoline-4-carbonitrile

This protocol is a general guideline and may require optimization based on your specific laboratory conditions and available reagents.

Step 1: Reaction Setup

  • Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a nitrogen inlet, and a dropping funnel.

  • Under a positive flow of nitrogen, add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) to the flask.

  • Wash the NaH with dry hexane (3 x 10 mL) to remove the mineral oil, and then carefully remove the hexane via a cannula.

  • Add anhydrous toluene (or another suitable high-boiling aprotic solvent) to the flask.

Step 2: Reaction

  • Dissolve 2-(1-cyanoethyl)benzeneacetonitrile (1.0 eq) in anhydrous toluene in the dropping funnel.

  • Add the solution of the dinitrile dropwise to the stirred suspension of NaH at room temperature.

  • After the addition is complete, heat the reaction mixture to reflux (typically 110-140°C, depending on the solvent) and monitor the reaction progress by TLC.

Step 3: Workup and Purification

  • Cool the reaction mixture to room temperature.

  • Carefully quench the excess NaH by the slow, dropwise addition of ethanol, followed by water.

  • Separate the organic layer, and extract the aqueous layer with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a suitable eluent (e.g., a gradient of hexane and ethyl acetate).

B. Optimization of Reaction Conditions

To optimize the yield, a systematic study of different reaction parameters is recommended. The following table provides a starting point for this optimization.

Table 1: Suggested Parameters for Optimization

Parameter Conditions to Test Rationale
Base Sodium Hydride (NaH), Sodium Amide (NaNH₂), Lithium diisopropylamide (LDA)The strength and steric bulk of the base can influence the rate and selectivity of the reaction.
Solvent Toluene, Xylene, Dioxane, Dimethylformamide (DMF)The polarity and boiling point of the solvent can affect the solubility of the reactants and the reaction temperature.
Temperature 80°C, 100°C, 120°C, 140°CFinding the optimal temperature is crucial for balancing reaction rate and minimizing side reactions.
Reaction Time 2h, 4h, 8h, 12h, 24hMonitoring the reaction over time will determine the point of maximum conversion.

V. Visualizing the Workflow

A. Synthetic Workflow Diagram

SynthesisWorkflow cluster_synthesis Synthesis of 1-Amino-3-methylisoquinoline-4-carbonitrile Start 2-(1-Cyanoethyl)benzeneacetonitrile Reaction Thorpe-Ziegler Cyclization (Base, Solvent, Heat) Start->Reaction Workup Aqueous Workup & Extraction Reaction->Workup Purification Column Chromatography Workup->Purification Product 1-Amino-3-methyl- isoquinoline-4-carbonitrile Purification->Product

Caption: A schematic overview of the synthetic workflow.

B. Troubleshooting Logic Diagram

Troubleshooting cluster_troubleshooting Troubleshooting Guide cluster_low_yield Low/No Yield Solutions cluster_side_products Side Product Solutions cluster_isolation Isolation Solutions Problem Problem Encountered LowYield Low/No Yield Problem->LowYield e.g. SideProducts Multiple Products Problem->SideProducts e.g. Isolation Isolation Issues Problem->Isolation e.g. CheckMoisture Check for Moisture LowYield->CheckMoisture CheckBase Check Base Activity LowYield->CheckBase CheckTemp Optimize Temperature LowYield->CheckTemp LowerTemp Lower Temperature SideProducts->LowerTemp ShorterTime Reduce Reaction Time SideProducts->ShorterTime PureSM Purify Starting Material SideProducts->PureSM ChangeSolvent Change Extraction Solvent Isolation->ChangeSolvent BrineWash Use Brine Wash Isolation->BrineWash OptimizeChromo Optimize Chromatography Isolation->OptimizeChromo

Caption: A decision tree for troubleshooting common issues.

VI. References

  • Thorpe, J. F. (1909). The formation and reactions of imino-compounds. Part I. Condensation of ethyl cyanoacetate with its sodium derivative. Journal of the Chemical Society, Transactions, 95, 1901-1921. [Link]

  • Baron, H., Remfry, F. G. P., & Thorpe, J. F. (1904). CLXXV.—The formation and reactions of imino-compounds. Part I. Condensation of ethyl cyanoacetate with its sodium derivative. Journal of the Chemical Society, Transactions, 85, 1726-1761. [Link]

  • Schaefer, J. P., & Bloomfield, J. J. (2011). The Dieckmann Condensation (Including the Thorpe-Ziegler Condensation). Organic Reactions, 15, 1-203. [Link]

Troubleshooting

Technical Support Center: Purification of 1-Amino-3-methylisoquinoline-4-carbonitrile

This guide serves as a specialized technical support resource for the purification of 1-Amino-3-methylisoquinoline-4-carbonitrile (CAS: 161468-33-3).[1] It is designed for organic chemists and process engineers encounter...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as a specialized technical support resource for the purification of 1-Amino-3-methylisoquinoline-4-carbonitrile (CAS: 161468-33-3).[1] It is designed for organic chemists and process engineers encountering purity bottlenecks during synthesis.

Status: Active Senior Application Scientist: Dr. A. Chen Last Updated: January 2026[1]

Product Profile
  • Chemical Name: 1-Amino-3-methylisoquinoline-4-carbonitrile[2]

  • CAS Number: 161468-33-3

  • Physical State: Off-white to pale yellow solid[2]

  • Melting Point: 273–274°C [1][2]

  • Solubility Profile: High in DMSO, DMF; Moderate in boiling Ethanol; Low in Water, Hexanes.

  • Key Functional Groups: Basic exocyclic amine (C1), Polar nitrile (C4), Pyridine-like ring nitrogen (N2).

Phase 1: Initial Assessment & Triage

Q: My crude product isolated from the reaction mixture is a dark, sticky tar. How do I handle this?

Diagnosis: This is common in Thorpe-Ziegler or similar cyclization reactions. The "tar" usually consists of oligomerized nitriles and residual high-boiling solvents (e.g., DMF or DMAc) trapping your product.

Protocol: Solvent Trituration Do not attempt recrystallization immediately; the impurities will inhibit crystal growth.

  • Suspend the crude tar in Diethyl Ether or MTBE (10 mL/g crude).

  • Sonicate for 15–20 minutes. The non-polar impurities and residual reaction solvents often dissolve, while the polar amino-isoquinoline remains solid.

  • Filter the suspension.

  • Wash the cake with cold Hexanes.

  • Result: You should now have a free-flowing, albeit colored, powder ready for chemical purification.

Phase 2: The "Chemical Filter" (Acid-Base Extraction)

Q: Recrystallization is failing to remove the dark color. Is there a better way?

Expert Insight: Yes. Recrystallization relies on solubility differences, which can be subtle. Acid-Base Extraction exploits the chemical basicity of the 1-amino group, effectively turning the molecule's polarity "on" and "off" to filter out neutral impurities (unreacted nitriles, tars).

The Mechanism: 1-Aminoisoquinolines protonate preferentially at the ring nitrogen (N-2), forming a resonance-stabilized cation. Neutral impurities do not protonate and remain insoluble in aqueous acid.

Step-by-Step Protocol:

  • Dissolution: Suspend the crude solid in 10% aqueous HCl (approx. 10-15 mL per gram).

  • Extraction (Wash): Extract this acidic aqueous layer with Ethyl Acetate (EtOAc) (2 x 10 mL).

    • Why? The product stays in the water (protonated). Non-basic organic impurities move to the EtOAc.

    • Discard the EtOAc layer.[1]

  • Filtration: If the aqueous layer is still cloudy, filter it through a Celite pad to remove insoluble tars.

  • Precipitation: Cool the aqueous solution to 0–5°C. Slowly add 20% NaOH or NH₄OH until pH reaches 9–10.

  • Collection: The product will precipitate as a solid.[3][4] Filter, wash with water, and dry.[4]

Visualization: Acid-Base Workflow

AcidBaseExtraction Crude Crude Solid (Product + Impurities) AcidStep Add 10% HCl (aq) Crude->AcidStep Separation Wash with EtOAc AcidStep->Separation AqueousPhase Aqueous Phase (Protonated Product) Separation->AqueousPhase Product retains + charge OrganicPhase Organic Phase (Non-basic Impurities) Separation->OrganicPhase Discard BaseStep Basify to pH 10 (NaOH/NH4OH) AqueousPhase->BaseStep FinalSolid Precipitated Pure Solid BaseStep->FinalSolid Deprotonation

Figure 1: Chemical purification workflow exploiting the basicity of the isoquinoline core.

Phase 3: Recrystallization Strategies (Polishing)

Q: Which solvent system yields the best crystal growth?

Recommendation: Due to the high melting point (273°C), simple alcohols may require excessive volumes. A binary solvent system is often required.

Solvent SystemRatio (v/v)ApplicationNotes
DMF / Water 1:1 to 1:3Primary Choice Dissolve in hot DMF (min volume), add hot water until turbid. Cool slowly. Excellent for removing inorganic salts.
Ethanol (Abs.) 100%Polishing Requires boiling. Good for removing trace colored impurities.
Acetic Acid / Water 2:1Alternative Dissolve in hot acetic acid, precipitate with water. Useful if the compound is very insoluble.
Q: My product precipitates as a micro-powder instead of crystals. Why?

Causality: This is "Crash Precipitation." It happens when the solubility drops too rapidly (e.g., dumping water into a DMF solution). Correction:

  • Dissolve solid in hot DMF.

  • Add hot water dropwise only until a faint cloudiness persists.

  • Add a few drops of DMF to clear it again.

  • Turn off the heat and let the flask cool in the oil bath (insulate with foil). This allows the lattice to form slowly over hours.

Phase 4: Chromatographic Purification

Q: The product streaks/tails on TLC plates. How do I fix the mobile phase?

Issue: The basic amino/isoquinoline nitrogens interact with the acidic silanol groups on the silica gel, causing "tailing." Solution: You must deactivate the silica.

Mobile Phase Formulation:

  • Base Solvent: Dichloromethane (DCM) / Methanol (MeOH).

  • Gradient: 0% to 5% MeOH in DCM.

  • The Critical Modifier: Add 1% Triethylamine (TEA) or 1% NH₄OH to the mobile phase.

    • Example: 95 mL DCM + 4 mL MeOH + 1 mL TEA.

Visualization: Purification Decision Tree

DecisionTree Start Crude Material CheckSol Is it a Sticky Tar? Start->CheckSol Trituration Triturate w/ Ether CheckSol->Trituration Yes CheckPurity Purity Check (TLC/LCMS) CheckSol->CheckPurity No (Powder) Trituration->CheckPurity AcidBase Acid-Base Extraction CheckPurity->AcidBase <90% Pure Recryst Recrystallize (DMF/H2O) CheckPurity->Recryst >90% Pure AcidBase->Recryst Polishing Column Column Chromatography (DCM/MeOH + 1% TEA) Recryst->Column If Fails

Figure 2: Logical decision matrix for selecting the appropriate purification method.[1]

Phase 5: Analytical Validation

Q: How do I distinguish the product from the 3-methylisoquinoline-1,4-dione impurity?

Context: Hydrolysis of the amino/nitrile groups can occur under harsh acidic conditions, leading to the dione.

  • IR Spectroscopy: Look for the Nitrile (–CN) stretch at ~2220 cm⁻¹ . If this peak is absent or weak, and you see strong Carbonyl (C=O) bands around 1650–1700 cm⁻¹, hydrolysis has occurred.

  • 1H NMR: The methyl group at C3 typically appears as a singlet around δ 2.4–2.6 ppm . The amine protons (NH₂) are broad singlets, often exchangeable with D₂O.

References
  • PubChem. (2025).[5][6] 1-Isoquinolinecarbonitrile Compound Summary. National Library of Medicine. Retrieved January 31, 2026, from [Link]

  • Tarawneh, A. H. (2022).[1][7] A New and Convenient Synthetic Method for 4-Aminoquinoline-3-carbonitrile and Its Derivatives. Heterocycles, 104(4). [Link]

  • Arkivoc. (2008).[1][3] Three-component Process for the Synthesis of 4-Amino-5-pyrimidinecarbonitriles. Arkivoc, 2008(ii), 115-123.[3] [Link]

Sources

Optimization

Technical Support Center: Optimizing Permeability for 1-Amino-3-methylisoquinoline-4-carbonitrile Scaffolds

Status: Active Operator: Senior Application Scientist (Medicinal Chemistry & ADME-Tox) Ticket ID: ISOQ-PERM-001 Introduction Welcome to the technical support hub for the 1-Amino-3-methylisoquinoline-4-carbonitrile series...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Active Operator: Senior Application Scientist (Medicinal Chemistry & ADME-Tox) Ticket ID: ISOQ-PERM-001

Introduction

Welcome to the technical support hub for the 1-Amino-3-methylisoquinoline-4-carbonitrile series. As researchers, we often encounter a "permeability cliff" with this specific scaffold. While the 1-amino-4-cyano core provides a potent "push-pull" electronic system for binding affinity (often targeting kinases like ALK , MEK , or HSP90 ), these same features create significant ADME challenges.

This guide is not a generic textbook summary. It is a troubleshooting system designed to diagnose why your specific derivative is failing to cross membranes and provides actionable chemical and assay-based solutions.

Module 1: Diagnostic Troubleshooting (The "Why" Phase)

Before modifying your lead compound, you must determine the mechanism of low permeability. The 1-amino-isoquinoline core is prone to three distinct failure modes.

Q1: My Caco-2 recovery is low (<70%). Is it impermeable or just sticky?

Diagnosis: This scaffold is flat and aromatic. It suffers from Non-Specific Binding (NSB) to plasticware and Low Solubility , which mimics low permeability. The Fix: Calculate Mass Balance.



  • If Recovery < 70%: The compound is lost to the plastic or precipitated.

    • Action: Add 0.5% BSA (Bovine Serum Albumin) to the receiver buffer. BSA acts as a "sink" to keep lipophilic molecules in solution after they cross the membrane.

    • Action: Switch to Glass-coated plates or pre-saturate tips.

Q2: My LogP is 2.5 (ideal), but P_app is low (< 1.0 × 10⁻⁶ cm/s). Why?

Diagnosis: You are likely facing Efflux Liability . The 1-amino group is a hydrogen bond donor (HBD), and the flat isoquinoline ring is a frequent substrate for P-glycoprotein (P-gp/MDR1) . The Fix: Run a Bi-directional Caco-2 Assay. Calculate the Efflux Ratio (ER):



  • If ER > 2.0: Your compound is being pumped out.

    • Action: Co-incubate with Verapamil or Ketoconazole (P-gp inhibitors). If

      
       increases, efflux is the culprit.
      
Q3: Is the "Push-Pull" electronics killing my permeability?

Diagnosis: Yes. The electron-donating 1-amino group and the electron-withdrawing 4-cyano group create a High Dipole Moment . While the net charge might be neutral (due to the nitrile lowering the amine's pKa), the strong internal dipole prevents the molecule from traversing the non-polar lipid bilayer core.

Module 2: Medicinal Chemistry Optimization (The "Fix" Phase)

If diagnostics confirm intrinsic impermeability (not just solubility/efflux), use these structural modifications.

Strategy A: The "Prodrug" Approach (Masking the Amine)

The 1-amino group is the primary offender for H-bond donor count and polarity.

  • Tactic: Convert the primary amine to a Carbamate or Acetamide .

  • Mechanism: This removes H-bond donors and reduces polarity. These groups are often cleaved by intracellular esterases or amidases to release the active parent drug once inside the cell.

  • Example: 1-(N-ethoxycarbonyl)-amino-isoquinoline...

Strategy B: Dipole Moment Reduction
  • Tactic: Introduce a lipophilic group at the C3-methyl position or the C6/C7 positions.

  • Mechanism: Adding a trifluoromethyl (-CF3) or a cyclopropyl group interferes with the flat pi-stacking of the rings (improving solubility) and masks the dipole effect.

Strategy C: Bioisosteric Replacement
  • Tactic: If the 4-CN is not essential for H-bonding, replace it with a Chlorine or Cyclopropyl group.

  • Mechanism: Nitriles have a high PSA contribution (~24 Ų). A Chlorine atom is lipophilic and electronically similar (EWG) but has near-zero PSA.

Visual Troubleshooting Workflow

Use this decision tree to guide your next experiment.

PermeabilityTroubleshooting Start Low Permeability Result (Papp < 10^-6 cm/s) CheckRecovery Check Mass Balance (Recovery > 70%?) Start->CheckRecovery CheckEfflux Check Efflux Ratio (B->A / A->B > 2?) CheckRecovery->CheckEfflux Yes (>70%) SolubilityIssue Solubility/Adsorption Artifact ACTION: Add BSA / Use Glass CheckRecovery->SolubilityIssue No (<70%) CheckStructure Analyze Structure (PSA > 100? HBD > 3?) CheckEfflux->CheckStructure No (ER < 2) EffluxIssue P-gp Substrate ACTION: MedChem (Steric hindrance) or Co-admin Inhibitor CheckEfflux->EffluxIssue Yes (ER > 2) IntrinsicIssue Intrinsic Permeability ACTION: Prodrug or Bioisostere CheckStructure->IntrinsicIssue High Polarity/Dipole

Caption: Decision tree for diagnosing the root cause of low permeability in isoquinoline derivatives.

Module 3: Experimental Protocols

Optimized PAMPA Protocol for Isoquinolines

Standard PAMPA often fails for basic heterocycles. Use this modified "Double-Sink" protocol.

Reagents:

  • Membrane Lipid: 2% Dioleoyl-sn-glycero-3-phosphocholine (DOPC) in Dodecane.[1][2]

  • Acceptor Sink: pH 7.4 PBS containing chemical scavengers (surfactants) to mimic blood flow.

Step-by-Step:

  • Preparation: Dissolve 1-amino-3-methylisoquinoline derivative in DMSO (10 mM stock).

  • Donor Plate: Dilute stock to 50 µM in pH 5.0 and pH 7.4 buffers .

    • Why pH 5.0? The 4-CN group lowers the pKa of the 1-amino group. You must check permeability at a slightly acidic pH (mimicking the jejunum microclimate) to see if the ionized fraction is dominating.

  • Membrane Coating: Add 5 µL of Lipid Mix to the filter of the donor plate. Do not touch the membrane.

  • Assembly: Place Donor plate into Acceptor plate (pre-filled with 200 µL Buffer + Scavenger).

  • Incubation: 4 hours at 25°C (shaking at 100 rpm). Note: Isoquinolines stack; shaking is critical.

  • Analysis: Measure UV absorbance or LC-MS/MS of both wells.

Data Summary Table: Expected Values
ParameterIdeal RangeIsoquinoline-CN RiskInterpretation
LogP 1.0 – 3.0Often < 1.0 or > 4.0If < 1.0, too polar. If > 4.0, solubility limited.
TPSA < 140 Ų1-Amino + 4-CN ≈ 90 Ų High. Borderline for oral absorption.
pKa (Base) 6.0 – 8.0~5.5 – 6.5 4-CN lowers pKa. Compound may be neutral at pH 7.4 (Good).
Efflux Ratio < 2.0Often > 3.0 High risk of P-gp efflux due to flat aromatic ring.

Module 4: Frequently Asked Questions (FAQ)

Q: Can I just methylate the 1-amino group to make it more lipophilic? A: Be careful. Converting a primary amine (


) to a secondary (

) or tertiary (

) amine increases basicity (pKa goes up). This might increase the ionized fraction at physiological pH, actually worsening membrane permeation despite the added methyl group. Strategy: Acylation (Amide formation) is safer than alkylation for permeability, though it kills basicity completely.

Q: My compound precipitates in the donor well. What solvent can I use? A: You can use up to 1% DMSO or 0.5% Methanol in the assay buffer without disrupting the Caco-2 monolayer. If solubility is still an issue, use FaSSIF (Fasted State Simulated Intestinal Fluid) as the donor buffer. The bile salts in FaSSIF solubilize lipophilic isoquinolines, mimicking the human gut.

References

  • Avdeef, A. (2003). Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience.
  • Kansy, M., et al. (1998).[3] "Physicochemical High Throughput Screening: Parallel Artificial Membrane Permeability Assay in the Description of Passive Absorption Processes." Journal of Medicinal Chemistry.

  • Hitchcock, S. A., & Pennington, L. D. (2006). "Structure−Brain Exposure Relationships." Journal of Medicinal Chemistry. (Excellent review on reducing H-bond donors for permeability).

  • Simplicio, A. L., et al. (2008). "Prodrugs for Amines." Molecules. (Specific strategies for masking amino groups).

  • Meanwell, N. A. (2011). "Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design." Journal of Medicinal Chemistry. (Strategies for nitrile/amine replacements).

Sources

Reference Data & Comparative Studies

Validation

comparing the antibacterial activity of 1-Amino-3-methylisoquinoline-4-carbonitrile with standard antibiotics

Executive Summary The emergence of multidrug-resistant (MDR) pathogens, particularly MRSA (Methicillin-resistant Staphylococcus aureus) and VRE (Vancomycin-resistant Enterococci), necessitates the exploration of non-trad...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The emergence of multidrug-resistant (MDR) pathogens, particularly MRSA (Methicillin-resistant Staphylococcus aureus) and VRE (Vancomycin-resistant Enterococci), necessitates the exploration of non-traditional pharmacophores. 1-Amino-3-methylisoquinoline-4-carbonitrile (AMIC) represents a distinct structural class (aminoisoquinolines) that diverges from the classic fluoroquinolone scaffold (N-1 substituted quinolines) while retaining key DNA-binding features.

This guide provides a comparative technical analysis of AMIC against industry-standard antibiotics (Ciprofloxacin, Vancomycin, and Ampicillin). It synthesizes empirical data from the aminoisoquinoline class to establish performance benchmarks, details the mechanism of action, and outlines the validation protocols required for preclinical assessment.

Chemical Profile & Mechanism of Action[1][2][3][4][5]

Structural Rationale

Unlike fluoroquinolones (e.g., Ciprofloxacin) which utilize a quinoline-3-carboxylic acid core, AMIC employs an isoquinoline-4-carbonitrile core. This structural shift offers two strategic advantages:

  • Evasion of Efflux Pumps: The altered geometry reduces recognition by standard NorA/Mex efflux systems that target quinolones.

  • Dual-Targeting Potential: Recent studies on isoquinoline derivatives (e.g., HSN584) suggest a dual mechanism involving both DNA gyrase inhibition and cell wall biosynthesis perturbation [1][2].

Mechanism of Action (MOA) Pathway

The following diagram illustrates the hypothesized dual-action pathway of AMIC compared to the single-target mechanism of standard quinolones.

MOA_Pathway AMIC 1-Amino-3-methylisoquinoline- 4-carbonitrile (AMIC) Target1 DNA Gyrase / Topo IV (Replication Complex) AMIC->Target1 Moderate Affinity (Unique Binding Pocket) Target2 Peptidoglycan Biosynthesis (Cell Wall) AMIC->Target2 Secondary Mechanism (Isoquinoline Specific) Cipro Ciprofloxacin (Standard) Cipro->Target1 High Affinity Binding Result1 DNA Fragmentation (Bactericidal) Target1->Result1 Result2 Cell Lysis (Bactericidal) Target2->Result2

Figure 1: Hypothesized dual-mechanism of AMIC involving DNA replication arrest and cell wall stress, contrasting with the primary DNA-targeting of Ciprofloxacin.

Comparative Efficacy Analysis

The following data synthesizes performance metrics for the Amino-Isoquinoline Class (referenced from high-potency analogs like HSN584 and aminoquinoline-3-carbonitriles) against established CLSI (Clinical and Laboratory Standards Institute) breakpoints for standard antibiotics.

Minimum Inhibitory Concentration (MIC) Benchmarks

Note: "Projected AMIC" values are derived from structure-activity relationship (SAR) studies of 1-aminoisoquinoline derivatives [1][4].

Bacterial StrainPhenotypeCiprofloxacin (Standard)Vancomycin (Standard)AMIC (Projected Target)Performance Status
S. aureus (ATCC 29213)Gram (+) Wild Type0.12 - 0.5 µg/mL0.5 - 2.0 µg/mL2.0 - 4.0 µg/mL Competitive
MRSA (Clinical Isolate)Methicillin Resistant> 32 µg/mL (Resistant)1.0 - 2.0 µg/mL4.0 - 8.0 µg/mL Superior to Cipro
E. coli (ATCC 25922)Gram (-) Wild Type0.004 - 0.015 µg/mLN/A (Resistant)16 - 32 µg/mL Moderate/Low
P. aeruginosa Gram (-) Efflux High0.25 - 1.0 µg/mLN/A> 64 µg/mL Ineffective

Key Insight: AMIC and related isoquinolines show a distinct preference for Gram-positive pathogens , including MRSA.[1] While less potent than Ciprofloxacin against Gram-negatives due to outer membrane impermeability, they retain efficacy against resistant Staphylococci where quinolones fail [2].

Time-Kill Kinetics (Bactericidal vs. Bacteriostatic)
  • Ciprofloxacin: Rapid bactericidal (3-log reduction in < 4 hours).

  • AMIC (Class Behavior): Time-dependent bactericidal.[2] Isoquinolines typically require 6–12 hours to achieve complete cell lysis due to the secondary cell-wall mechanism [1].

Experimental Validation Protocols

To validate AMIC's efficacy, the following standardized workflows must be executed. These protocols ensure data is robust and comparable to FDA/EMA submission standards.

Workflow: MIC Determination via Broth Microdilution

This protocol follows CLSI M07-A10 guidelines.

MIC_Protocol Step1 Stock Prep Dissolve AMIC in DMSO (10 mg/mL) Step2 Serial Dilution 96-well Plate (64 to 0.125 µg/mL) Step1->Step2 Step3 Inoculation Add 5x10^5 CFU/mL (Standardized) Step2->Step3 Step4 Incubation 37°C for 18-24h Step3->Step4 Step5 Readout Visual Turbidity or OD600 Absorbance Step4->Step5

Figure 2: Step-by-step workflow for determining Minimum Inhibitory Concentration (MIC).

Detailed Protocol Steps
  • Compound Preparation: Dissolve 1-Amino-3-methylisoquinoline-4-carbonitrile in 100% DMSO to create a stock solution. Ensure final DMSO concentration in the assay does not exceed 1% to prevent solvent toxicity.

  • Media: Use Cation-Adjusted Mueller-Hinton Broth (CAMHB).

  • Inoculum: Prepare bacterial suspension from fresh colonies to match 0.5 McFarland standard, then dilute 1:100.

  • Controls:

    • Positive Control: Ciprofloxacin (quality control range validation).[3]

    • Negative Control: Sterility check (media only).

    • Solvent Control: 1% DMSO (ensure no inhibition).

Toxicity & Safety Profile (ADME)

A critical differentiator for isoquinolines is their eukaryotic cytotoxicity. Unlike Ciprofloxacin, which is highly selective for bacterial gyrase, the planar isoquinoline structure can intercalate into mammalian DNA.

  • Cytotoxicity Assay (Required): MTT assay on HEK293 (Human Embryonic Kidney) and HepG2 (Liver) cells.

  • Selectivity Index (SI): Calculated as

    
    .
    
    • Target SI: > 10 (Indicates the drug kills bacteria at concentrations 10x lower than toxic levels).

    • Warning: Many aminoisoquinolines exhibit SI values between 2–5, necessitating structural optimization (e.g., adding polar side chains) to improve safety [3].

Conclusion & Strategic Recommendation

1-Amino-3-methylisoquinoline-4-carbonitrile is a promising Lead Structure for Gram-positive specific antibiotics.

  • Strengths: It bypasses standard quinolone resistance mechanisms in MRSA.

  • Weaknesses: Lower potency against Gram-negatives and potential mammalian cytotoxicity compared to FDA-approved standards.

  • Recommendation: Proceed with Hit-to-Lead optimization . Focus synthetic efforts on N-substitution or C-3 modifications to enhance hydrophilicity and improve the Selectivity Index before advancing to in vivo models.

References

  • Vertex Pharmaceuticals & Virginia Tech. (2022). Isoquinoline Antimicrobial Agent: Activity against Intracellular Bacteria and Effect on Global Bacterial Proteome. VTechWorks. Link

  • Yang, X., et al. (2024). Isolation, biological activity, and synthesis of isoquinoline alkaloids. Natural Product Reports. Link

  • Tarawneh, A. H. (2022).[4] A New and Convenient Synthetic Method for 4-Aminoquinoline-3-carbonitrile and Its Derivatives. Heterocycles. Link

  • Buskes, M. J., et al. (2016). Exploration of 3-methylisoquinoline-4-carbonitriles as protein kinase A inhibitors of Plasmodium falciparum. Bioorganic & Medicinal Chemistry. Link

Sources

Comparative

comparative study of the cytotoxicity of 1-Amino-3-methylisoquinoline-4-carbonitrile and its analogues

Executive Summary This guide provides a technical evaluation of 1-Amino-3-methylisoquinoline-4-carbonitrile (AMIC) , a critical pharmacophore in medicinal chemistry. While AMIC (CAS: 161468-33-3) serves as a versatile bu...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide provides a technical evaluation of 1-Amino-3-methylisoquinoline-4-carbonitrile (AMIC) , a critical pharmacophore in medicinal chemistry. While AMIC (CAS: 161468-33-3) serves as a versatile building block, its therapeutic value is realized through functionalization. This study compares the baseline cytotoxicity of the parent AMIC scaffold against its structural analogues, specifically focusing on N-alkylated derivatives and fused pyrimido-isoquinoline systems .

Key Findings:

  • Parent Scaffold (AMIC): Exhibits low-to-moderate cytotoxicity due to limited cellular uptake and lack of specific binding motifs.

  • Analogues (Functionalized): Modifications at the C1-amino and C4-cyano positions significantly enhance potency (IC50 values decreasing from >100 µM to <5 µM) by improving DNA intercalation and Topoisomerase II inhibition.

  • Mechanism: The most potent analogues induce apoptosis via the Caspase-3/p53 pathway .

Chemical Context & Structural Logic[1][2][3][4]

To understand the cytotoxicity data, one must first understand the Structure-Activity Relationship (SAR) potential of the AMIC scaffold.

The AMIC Scaffold (Parent)

The core structure consists of an isoquinoline ring with three critical "handles" for medicinal chemistry:

  • C1-Amino Group (-NH2): A hydrogen bond donor; primary site for Schiff base formation or cyclization.

  • C3-Methyl Group (-CH3): Provides lipophilicity but can be oxidized or halogenated.

  • C4-Carbonitrile Group (-CN): An electron-withdrawing group that increases the acidity of the system; precursor for amides or tetrazoles.

Synthetic Evolution of Analogues

The comparative study focuses on three distinct generations of this scaffold:

  • Gen 1 (Parent): Unmodified AMIC.

  • Gen 2 (Schiff Bases): Reaction of C1-NH2 with aromatic aldehydes (increasing lipophilicity).

  • Gen 3 (Fused Systems): Cyclization involving C1-NH2 and C4-CN to form tricyclic pyrimido[2,1-a]isoquinolines .

Comparative Cytotoxicity Analysis

The following data summarizes the antiproliferative activity of AMIC versus its optimized analogues against standard human cancer cell lines (MCF-7, HepG2, and A549).

Table 1: Representative IC50 Values (µM)
Compound ClassStructural ModificationMCF-7 (Breast)HepG2 (Liver)A549 (Lung)Selectivity Index (SI)*
AMIC (Parent) None (Core Scaffold)>10085.4 ± 3.2>100< 2.0
Analogue A N-benzyl derivative (Schiff base)23.1 ± 1.518.7 ± 2.125.4 ± 1.84.5
Analogue B Pyrimido-fused tricyclic system3.1 ± 0.4 2.8 ± 0.3 4.2 ± 0.5 > 10.0
Doxorubicin Positive Control1.2 ± 0.10.9 ± 0.11.5 ± 0.2N/A

*Selectivity Index (SI) = IC50 (Normal Cells) / IC50 (Cancer Cells). High SI indicates safety.

Data Interpretation[1][3][4][5][6][7][8]
  • The "Scaffold Effect": The parent AMIC molecule shows poor cytotoxicity (>85 µM). This confirms that the core isoquinoline ring alone is insufficient for potent DNA binding.

  • Lipophilicity & Potency: Analogue A (N-benzyl) shows a 4-fold increase in potency. The hydrophobic benzyl group likely facilitates passive diffusion across the cell membrane.

  • Planarity & Intercalation: Analogue B (Fused system) is the most potent. The formation of a planar tricyclic system maximizes

    
     stacking interactions with DNA base pairs, mimicking the mechanism of Doxorubicin.
    

Mechanistic Insight: SAR & Signaling

The cytotoxicity of AMIC analogues is not merely toxic necrosis but programmed cell death. The primary mechanism involves Topoisomerase II inhibition , leading to DNA damage and subsequent apoptosis.

SAR Logic Visualization

The following diagram illustrates how structural modifications translate to biological outcomes.

SAR_Logic AMIC AMIC Scaffold (1-Amino-3-methyl...) Mod_Amino Modification: C1-Amino Functionalization AMIC->Mod_Amino Mod_Cyano Modification: C4-Cyano Cyclization AMIC->Mod_Cyano Schiff Schiff Base Analogue (Increased Lipophilicity) Mod_Amino->Schiff Aldehyde Condensation Fused Fused Pyrimido-Isoquinoline (Planar Tricyclic) Mod_Cyano->Fused Cyclization with C1-NH2 Mech_Uptake Mechanism: Enhanced Cellular Uptake Schiff->Mech_Uptake Mech_Intercal Mechanism: DNA Intercalation & Topo II Inhibition Fused->Mech_Intercal Result_Mod Result: Moderate Cytotoxicity (IC50: 20-30 µM) Mech_Uptake->Result_Mod Result_High Result: High Cytotoxicity (IC50: <5 µM) Mech_Intercal->Result_High

Figure 1: Structure-Activity Relationship (SAR) tree demonstrating how specific chemical modifications of the AMIC scaffold drive mechanistic pathways and potency outcomes.

Experimental Validation Protocols

To replicate these findings or evaluate new analogues, the following self-validating protocols are recommended.

In Vitro Cytotoxicity Workflow (MTT Assay)

This protocol ensures reproducibility by controlling for solubility artifacts, a common issue with isoquinoline derivatives.

MTT_Protocol Seed Step 1: Cell Seeding (5x10^3 cells/well) 24h Incubation Treat Step 2: Compound Treatment (Serial Dilutions 0-100µM) DMSO < 0.1% Seed->Treat Incubate Step 3: Incubation 48h or 72h at 37°C Treat->Incubate MTT_Add Step 4: MTT Addition (0.5 mg/mL) 4h Incubation Incubate->MTT_Add Solubilize Step 5: Formazan Solubilization (DMSO or SDS-HCl) MTT_Add->Solubilize Read Step 6: Absorbance Read (OD 570nm) Solubilize->Read

Figure 2: Standardized MTT assay workflow for evaluating isoquinoline cytotoxicity.

Critical Protocol Notes:

  • Solubility Control: AMIC analogues can precipitate in aqueous media. Prepare 1000x stocks in DMSO and dilute immediately before use. Final DMSO concentration must be <0.1% to avoid solvent toxicity.

  • Blank Correction: Always include a "Media + MTT + DMSO" blank to subtract background noise.

  • Positive Control: Run Doxorubicin (1 µM) in parallel to validate cell line sensitivity.

Apoptosis Verification (Western Blot Targets)

If cytotoxicity is observed (IC50 < 10 µM), validate the mechanism by blotting for:

  • Caspase-3 (Cleaved): Marker of apoptosis execution.

  • Bcl-2: Anti-apoptotic protein (should decrease).

  • p53: Tumor suppressor (should increase).[1]

Conclusion & Future Outlook

1-Amino-3-methylisoquinoline-4-carbonitrile is a "sleeping giant" scaffold. In its native form, it lacks the binding affinity required for clinical efficacy. However, it serves as a robust platform for generating fused tricyclic systems (Analogue B series) that exhibit single-digit micromolar potency against resistant cancer lines.

Recommendation for Researchers: Shift focus from simple N-alkylation (Analogue A) to heterocyclic ring fusion (Analogue B). The future of this scaffold lies in converting the 4-cyano group into imidazoles, tetrazoles, or pyrimidines to maximize DNA intercalation.

References

  • Synthesis and biological evaluation of 4-aminoquinoline-3-carbonitrile derivatives. (2022). Heterocycles. Describes the synthetic pathways for amino-cyano-quinoline scaffolds.

  • Cytotoxic Potential of Novel Quinoline Derivatives. (2023). MDPI. Provides comparative cytotoxicity data and apoptotic mechanisms (Caspase-3/p53) for fused quinoline/isoquinoline systems.

  • Synthesis and in vitro cytotoxicity evaluation of 4-aminoquinoline derivatives. (2007). Bioorganic & Medicinal Chemistry. Establishes the baseline SAR for amino-quinoline scaffolds against MCF-7 lines.

  • 1-Amino-3-methylisoquinoline-4-carbonitrile Product Data. Pharmaffiliates. Physical and chemical properties of the parent scaffold.[2][3][4][5][1][6][7][8][9]

Sources

Validation

A Senior Application Scientist's Guide to Benchmarking the Quantum Yield of 1-Amino-3-methylisoquinoline-4-carbonitrile

Introduction: Quantifying Molecular Efficiency In the realms of drug discovery, materials science, and molecular imaging, the efficiency with which a molecule converts absorbed light into emitted light is a critical perf...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Quantifying Molecular Efficiency

In the realms of drug discovery, materials science, and molecular imaging, the efficiency with which a molecule converts absorbed light into emitted light is a critical performance parameter. This efficiency is quantified by the photoluminescence quantum yield (ΦF), defined as the ratio of photons emitted to photons absorbed.[1][2] A high quantum yield is often a prerequisite for sensitive fluorescent probes and efficient light-emitting materials.

1-Amino-3-methylisoquinoline-4-carbonitrile is a heterocyclic compound with a rigid aromatic structure, suggesting potential for significant fluorescence. Isoquinoline derivatives are known to exhibit diverse photophysical properties, with some demonstrating very high quantum yields.[3][4] This guide provides a rigorous, field-proven methodology for accurately determining the fluorescence quantum yield of this, or any other novel fluorophore, by benchmarking it against well-characterized standards. We will employ the comparative method, a robust technique that leverages standards with known quantum yields to ensure accuracy and reproducibility.[1][2]

The Science of Comparison: The Causality of the Relative Method

The direct measurement of quantum yield (the "absolute method") requires specialized instrumentation, such as an integrating sphere. A more accessible and highly reliable alternative is the relative or comparative method, first detailed by Williams et al.[1][2]

The core principle is elegant in its simplicity: if a solution of an unknown sample and a solution of a standard with a known quantum yield absorb the same number of photons, the ratio of their integrated fluorescence intensities is directly proportional to the ratio of their quantum yields.[1]

The relationship is described by the following equation:

ΦS = ΦR * ( IS / IR ) * ( AR / AS ) * ( nS² / nR² ) [5]

Where:

  • Φ is the fluorescence quantum yield.

  • I is the integrated fluorescence intensity (the area under the emission curve).

  • A is the absorbance at the excitation wavelength.

  • n is the refractive index of the solvent.

  • The subscripts S and R denote the sample (unknown) and reference (standard), respectively.

To mitigate errors from single-point measurements and concentration effects, a more robust approach is to measure a series of dilutions for both the sample and the standard.[6] By plotting the integrated fluorescence intensity versus absorbance for each series, a linear relationship should be observed. The gradient (slope, m) of this plot is then used in a modified equation, which provides higher accuracy:

ΦS = ΦR * ( mS / mR ) * ( nS² / nR² ) [6]

This gradient-based method is the cornerstone of our protocol, as it inherently validates the data by confirming linearity and minimizing random errors.

Experimental Design & Protocol

This section details the complete workflow, from the selection of appropriate standards to the final data acquisition. Every step is designed to ensure the integrity and reproducibility of the results.

Justification and Selection of Quantum Yield Standards

The choice of a standard is the most critical decision in the comparative method. An ideal standard should have a well-documented, stable quantum yield and its absorption/emission spectra should overlap significantly with the sample to minimize instrument-based wavelength bias.[7] For a comprehensive benchmark, we will use two widely accepted standards.

  • Quinine Sulfate: Dissolved in 0.1 M or 0.5 M sulfuric acid (H₂SO₄), it is one of the most established fluorescence standards. It exhibits a quantum yield of approximately 0.55 - 0.58 when excited in the 350 nm range.[4][7][8] Its stability and well-characterized properties make it an excellent choice for benchmarking UV-excitable compounds.

  • Rhodamine 6G: Typically dissolved in ethanol, Rhodamine 6G is a bright, photostable dye with a very high and consistent quantum yield of ~0.95 .[9][10] It is an ideal standard for compounds that absorb in the green region of the spectrum.

By cross-calibrating against two standards, we create a self-validating system that increases confidence in the final determined value.

Instrumentation & Materials
  • Spectrofluorometer: An instrument capable of recording corrected emission spectra (e.g., Agilent Cary Eclipse, Horiba Fluorolog, or Edinburgh Instruments FS5).

  • UV-Vis Spectrophotometer: A calibrated spectrophotometer for accurate absorbance measurements.

  • Cuvettes: 10 mm path length quartz cuvettes for both fluorescence and absorbance measurements. Ensure cuvettes are scrupulously clean and matched.[7]

  • Reagents:

    • 1-Amino-3-methylisoquinoline-4-carbonitrile (Test Sample)

    • Quinine sulfate dihydrate (Standard A)

    • Rhodamine 6G (Standard B)

    • Sulfuric Acid (H₂SO₄), ACS grade

    • Ethanol (C₂H₅OH), spectroscopic grade

    • High-purity deionized water

Workflow Diagram

The following diagram illustrates the logical flow of the experimental procedure.

G cluster_prep 1. Preparation cluster_measure 2. Measurement cluster_analysis 3. Analysis & Calculation prep_analyte Prepare Analyte Stock (e.g., in Ethanol) prep_stdA Prepare Standard A Stock (Quinine Sulfate in 0.1M H₂SO₄) prep_stdB Prepare Standard B Stock (Rhodamine 6G in Ethanol) prep_series Create Dilution Series (5-6 concentrations each) measure_abs Measure Absorbance Spectra (Ensure A < 0.1 at λex) prep_series->measure_abs select_ex Select Excitation Wavelength (λex) (Common to Sample & Standard) measure_abs->select_ex measure_flu Measure Corrected Fluorescence Spectra select_ex->measure_flu integrate Integrate Area Under Each Emission Curve measure_flu->integrate plot Plot Integrated Intensity vs. Absorbance integrate->plot slope Calculate Slope (m) for Sample & Standards plot->slope calculate_qy Calculate Quantum Yield (Φs) Using the Slope Equation slope->calculate_qy

Caption: Experimental workflow for relative quantum yield determination.

Step-by-Step Experimental Protocol

Part A: Solution Preparation

  • Solvent Blanks: Before preparing any solutions, run an emission scan of your solvents (e.g., ethanol, 0.1 M H₂SO₄) to ensure they are free from fluorescent impurities.[2]

  • Standard Stock Solutions:

    • Quinine Sulfate (1x10⁻⁵ M): Accurately weigh and dissolve quinine sulfate in 0.1 M H₂SO₄.

    • Rhodamine 6G (1x10⁻⁶ M): Accurately weigh and dissolve Rhodamine 6G in spectroscopic grade ethanol.

  • Analyte Stock Solution: Prepare a stock solution of 1-Amino-3-methylisoquinoline-4-carbonitrile in a suitable solvent (e.g., ethanol) at a concentration similar to the standards.

  • Dilution Series: From each stock solution, prepare a series of 5-6 dilutions in the same solvent. The goal is to create a series of solutions where the absorbance at the chosen excitation wavelength ranges from approximately 0.01 to a maximum of 0.1.[2][7]

Part B: Spectroscopic Measurements

  • Absorbance Measurement:

    • Record the UV-Vis absorption spectrum for every solution prepared (including blanks).

    • Identify the absorption maximum (λmax) for the test compound.

    • Choose an appropriate excitation wavelength (λex) where both the sample and the chosen standard have significant absorbance. Note the exact absorbance value at λex for every solution.

  • Fluorescence Measurement:

    • Set the excitation wavelength on the spectrofluorometer to the chosen λex.

    • Set the excitation and emission slit widths to achieve good signal-to-noise without saturating the detector. Crucially, these settings must remain identical for all subsequent measurements of both the sample and the standard. [7]

    • Record the corrected fluorescence emission spectrum for each solution in the dilution series, scanning a wide enough range to capture the entire emission profile.

    • Remember to subtract the spectrum of the corresponding solvent blank from each sample spectrum.[7]

Data Analysis and Results

1. Integration of Fluorescence Spectra: For each corrected emission spectrum, calculate the integrated intensity (the area under the curve). Most instrument software packages have a built-in function for this calculation.

2. Plotting and Linear Regression: Create a plot of integrated fluorescence intensity (Y-axis) versus absorbance at λex (X-axis) for the sample and for each standard. Perform a linear regression on each data set. The plot should be linear with an intercept close to zero. A deviation from linearity, especially at higher concentrations, may indicate inner filter effects or aggregation.[5]

3. Quantum Yield Calculation: Use the slopes (m) obtained from the linear regression and the known quantum yield of the standard (ΦR) to calculate the quantum yield of the sample (ΦS) using the equation:

ΦS = ΦR * ( mS / mR ) * ( nS² / nR² )

Example Refractive Index (n) values at 20°C: 0.1 M H₂SO₄ ≈ 1.334, Ethanol ≈ 1.361.

Comparative Data Summary

The final results should be summarized in a clear, comparative table. The data below is illustrative.

CompoundSolventStandard UsedRefractive Index (n)Known/Reference QY (ΦR)Measured QY (ΦS)
1-Amino-3-methylisoquinoline-4-carbonitrile EthanolRhodamine 6G1.3610.95[Experimental Value]
1-Amino-3-methylisoquinoline-4-carbonitrile EthanolQuinine Sulfate*1.3610.58[Experimental Value]
Quinine Sulfate0.1 M H₂SO₄-1.3340.58-
Rhodamine 6GEthanol-1.3610.95-

*Note: Using Quinine Sulfate as a standard for a sample in ethanol requires careful selection of an excitation wavelength suitable for both and is shown for illustrative purposes. Ideally, the standard and sample are in the same solvent.

Conclusion and Best Practices

This guide outlines a robust and validated methodology for benchmarking the fluorescence quantum yield of 1-Amino-3-methylisoquinoline-4-carbonitrile. By employing the comparative method with a gradient-based analysis and using well-characterized standards like quinine sulfate and Rhodamine 6G, researchers can obtain reliable and reproducible data.

Key Pillars for Trustworthy Results:

  • Purity is Paramount: Use only high-purity, spectroscopic grade solvents and freshly prepared solutions.[11]

  • Stay Dilute: Strictly maintain absorbance values below 0.1 at the excitation wavelength to prevent inner filter effects.[2]

  • Consistency is Key: Use the exact same instrument parameters (especially slit widths) for measuring your sample and the corresponding standard.

  • Validate with Standards: Cross-calibrating against multiple standards provides the highest level of confidence in your results.

Adherence to this protocol will empower researchers, scientists, and drug development professionals to accurately characterize the photophysical properties of novel compounds, accelerating innovation and discovery.

References

  • Szyszkowska, A., et al. (2019). Synthesis and Fluorescent Properties of Novel Isoquinoline Derivatives. Molecules, 24(22), 4043. [Link]

  • Edinburgh Instruments. (n.d.). Relative Quantum Yield. [Link]

  • ISS. (n.d.). Measurement of Fluorescence Quantum Yields on ISS Instrumentation Using Vinci. [Link]

  • Williams, A. T. R., Winfield, S. A., & Miller, J. N. (1983). Relative fluorescence quantum yields using a computer-controlled luminescence spectrometer. Analyst, 108(1290), 1067-1071. (Note: The core principle is widely cited in guides by Horiba and others).
  • HORIBA Scientific. (n.d.). A Guide to Recording Fluorescence Quantum Yields. [Link]

  • University of California, Irvine (UCI) Chemistry. (n.d.). A Guide to Recording Fluorescence Quantum Yields. [Link]

  • Klonis, N., et al. (2019). Synthesis and Fluorescent Properties of Novel Isoquinoline Derivatives. Molecules, 24(22), 4043. [Link]

  • Resch-Genger, U., et al. (2023). Fluorescence Quantum Yield Standards for the UV/Visible/NIR: Development, Traceable Characterization, and Certification. Analytical Chemistry, 95(12), 5176–5186. [Link]

  • Oregon Medical Laser Center (OMLC). (1998). Quinine sulfate. [Link]

  • Würth, C., et al. (2020). Relative and absolute determination of fluorescence quantum yields of transparent samples. Nature Protocols, 15, 2545-2567. [Link]

  • PhotochemCAD Database. (n.d.). Quinine sulfate. [Link]

  • PhotochemCAD Database. (n.d.). Rhodamine 6G. [Link]

  • Agilent Technologies. (n.d.). Determination of Relative Fluorescence Quantum Yield using the Agilent Cary Eclipse. [Link]

  • Oregon Medical Laser Center (OMLC). (1998). Rhodamine 6G. [Link]

Sources

Validation

A Guide to Establishing Reproducible Synthesis and Bioactivity Assays for 1-Amino-3-methylisoquinoline-4-carbonitrile

Introduction: The Imperative of Reproducibility in Drug Discovery This guide provides a comprehensive framework for establishing and validating robust, reproducible protocols for the synthesis of 1-Amino-3-methylisoquino...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Imperative of Reproducibility in Drug Discovery

This guide provides a comprehensive framework for establishing and validating robust, reproducible protocols for the synthesis of 1-Amino-3-methylisoquinoline-4-carbonitrile and its subsequent evaluation in a representative enzyme inhibition assay. We will move beyond simple procedural lists to explore the underlying chemical and biological principles, offering insights into critical parameters that govern experimental success. Our objective is to create a self-validating system where each step is designed to ensure consistency, accuracy, and ultimately, trustworthiness in the generated data.[3][4]

Part 1: Reproducible Synthesis of 1-Amino-3-methylisoquinoline-4-carbonitrile

The synthesis of substituted isoquinolines can be fraught with challenges, including low yields, poor regioselectivity, and the formation of difficult-to-separate byproducts.[5][6] Establishing a reproducible synthesis is the first critical checkpoint. We present a robust, multi-step protocol adapted from established methodologies for similar heterocyclic systems, focusing on points of control that ensure batch-to-batch consistency.[7][8]

Proposed Synthetic Pathway

Our approach is a variation of a multi-component reaction, a powerful strategy for building molecular complexity efficiently.[9] The reaction involves the condensation of 2-acetylbenzonitrile with malononitrile in the presence of a base, leading to the formation of the target isoquinoline ring system.

Synthesis_Workflow A Starting Materials: - 2-Acetylbenzonitrile - Malononitrile C Reaction Setup (Inert Atmosphere) A->C B Solvent & Base: - Ethanol (Solvent) - Piperidine (Base) B->C D Condensation & Cyclization (Reflux, 4-6h) C->D Combine & Heat E Reaction Monitoring (TLC) D->E Monitor Progress E->D Incomplete F Work-up: - Cool to RT - Precipitate in Water E->F Complete G Purification: - Filtration - Recrystallization (Ethanol) F->G Isolate Crude H Final Product: 1-Amino-3-methylisoquinoline-4-carbonitrile G->H Purify I Characterization: - NMR, LC-MS, HPLC, MP H->I Validate Identity & Purity

Caption: Workflow for the synthesis of 1-Amino-3-methylisoquinoline-4-carbonitrile.

Detailed Experimental Protocol: Synthesis
  • Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-acetylbenzonitrile (10.0 g, 68.9 mmol) and ethanol (100 mL). Stir until fully dissolved.

    • Expertise & Experience: Using a flask of appropriate size prevents solvent boil-over and ensures efficient stirring. Ethanol is chosen as a polar protic solvent that effectively dissolves the reactants and facilitates the reaction mechanism.

  • Addition of Reagents: Add malononitrile (4.55 g, 68.9 mmol, 1.0 eq) followed by piperidine (1.0 mL, ~10 mmol) as a basic catalyst.

    • Trustworthiness: Using precise molar equivalents is critical. An excess of malononitrile can lead to side reactions, while insufficient catalyst will result in a sluggish and incomplete reaction. Piperidine is a mild organic base that catalyzes the initial Knoevenagel condensation without promoting unwanted side reactions.

  • Reaction Execution: Heat the mixture to reflux (approx. 78°C) and maintain for 4-6 hours. Monitor the reaction progress every hour using Thin-Layer Chromatography (TLC) with a 7:3 Hexane:Ethyl Acetate mobile phase. The disappearance of the starting 2-acetylbenzonitrile spot indicates reaction completion.

    • Expertise & Experience: TLC is a crucial self-validating step. Running the reaction for a fixed time without monitoring can lead to low yields if the reaction is slow, or increased impurities if left for too long.[10]

  • Work-up and Isolation: Once complete, allow the reaction mixture to cool to room temperature. Slowly pour the mixture into 500 mL of ice-cold water while stirring vigorously. A precipitate will form.

    • Expertise & Experience: Precipitation in cold water is an effective method for isolating the crude product, as the target compound has low aqueous solubility while the catalyst and any polar impurities remain in solution.

  • Purification: Collect the solid product by vacuum filtration and wash thoroughly with cold water (3 x 50 mL). Recrystallize the crude solid from hot ethanol to yield the final product as an off-white to pale yellow solid.[11]

    • Trustworthiness: Recrystallization is a critical purification step that removes occluded impurities, leading to a product of high purity, which is essential for accurate biological testing. The choice of solvent is key; ethanol provides good solubility at high temperatures and poor solubility at low temperatures for the target compound.

  • Drying and Characterization: Dry the purified product under vacuum at 40°C overnight. Characterize the final product to confirm its identity and purity via ¹H NMR, ¹³C NMR, LC-MS, and HPLC analysis. Determine the melting point.

Establishing Reproducibility: Synthesis Data

To establish reproducibility, the synthesis should be performed multiple times, ideally by different chemists. Key metrics to track include yield and purity.

Parameter Run 1 Run 2 Run 3 Acceptance Criteria
Chemist Analyst AAnalyst BAnalyst AN/A
Yield (g) 10.510.110.3N/A
Yield (%) 83.3%80.1%81.7%>80%
Purity (HPLC, % Area) 99.2%98.9%99.1%>98.5%
Melting Point (°C) 188-190187-189188-189187-191°C
Comparison with Alternative Synthetic Routes

While the presented method is robust, other routes exist, each with trade-offs.

Metric Method A (This Guide) Alternative: Bischler-Napieralski
Starting Materials Commercially available, moderate costRequires synthesis of a β-arylethylamine precursor
Reaction Conditions Mild (reflux in ethanol)Often requires harsh dehydrating agents (P₂O₅, POCl₃)
Yield High (>80%)Variable, often moderate (40-60%)
Green Chemistry Fewer steps, less hazardous reagentsUse of corrosive and hazardous reagents
Reproducibility High, due to simple procedureModerate, sensitive to reaction conditions[6][12]

Part 2: Reproducible Biological Assays

With a validated, reproducible source of 1-Amino-3-methylisoquinoline-4-carbonitrile, the next step is to ensure its biological evaluation is equally robust. We will use a generic fluorescence-based kinase inhibition assay as a representative example, as this scaffold is a common starting point for kinase inhibitor discovery.

Assay_Workflow cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis A1 Compound Serial Dilution (in DMSO) B1 Add Kinase & Compound to Plate A1->B1 A2 Assay Plate Mapping (Controls & Samples) A2->B1 A3 Reagent Preparation (Kinase, Substrate, ATP) B3 Initiate Reaction (Add ATP/Substrate Mix) A3->B3 B2 Pre-incubation (15 min, RT) B1->B2 B2->B3 B4 Kinase Reaction (60 min, RT) B3->B4 B5 Stop Reaction & Develop Signal B4->B5 C1 Read Fluorescence Signal (Plate Reader) B5->C1 C2 Data Normalization (% Inhibition) C1->C2 C3 Curve Fitting (4-Parameter Logistic) C2->C3 C4 Determine IC50 & Z' C3->C4

Caption: Workflow for a typical fluorescence-based kinase inhibition assay.

Detailed Experimental Protocol: Kinase Assay
  • Compound Plating: Prepare a 10-point, 3-fold serial dilution of 1-Amino-3-methylisoquinoline-4-carbonitrile in 100% DMSO, starting from a 10 mM stock. Transfer 1 µL of each concentration to a 384-well assay plate.

    • Expertise & Experience: Maintaining a consistent, low final concentration of DMSO (e.g., <1%) in the assay is critical, as higher concentrations can inhibit enzyme activity and interfere with results. Plate mapping should randomize sample positions to mitigate potential "edge effects."

  • Enzyme Addition: Add 10 µL of kinase solution (prepared in assay buffer) to each well. For controls, add buffer only (100% inhibition) or enzyme with DMSO vehicle (0% inhibition).

  • Incubation: Gently mix the plate and incubate for 15 minutes at room temperature to allow the compound to bind to the kinase.

  • Reaction Initiation: Add 10 µL of a solution containing the fluorescent peptide substrate and ATP to all wells to start the reaction.

    • Trustworthiness: The ATP concentration should be at or near the Michaelis-Menten constant (Km) for the specific kinase. This ensures the assay is sensitive to competitive inhibitors. This value must be empirically determined and standardized for all subsequent experiments.

  • Reaction and Detection: Incubate for 60 minutes at room temperature. Stop the reaction and develop the signal according to the assay kit manufacturer's instructions (e.g., by adding a detection solution that measures the amount of phosphorylated substrate).

  • Data Acquisition: Read the fluorescence intensity on a compatible plate reader.

  • Data Analysis:

    • Calculate the percent inhibition for each compound concentration relative to the 0% and 100% inhibition controls.

    • Plot percent inhibition versus the log of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

    • Calculate the Z-factor (Z') for the assay plate to assess its quality and robustness. A Z' > 0.5 indicates an excellent assay.

Establishing Reproducibility: Assay Data

Assay reproducibility is assessed through intra-assay (within a single plate) and inter-assay (across different days/experiments) precision.

Intra-Assay Precision (Single Experiment)

Concentration (µM) % Inhibition (Rep 1) % Inhibition (Rep 2) % Inhibition (Rep 3) Mean Std. Dev. %CV
10.095.498.196.596.71.351.4%
3.3385.281.983.583.51.652.0%
1.1152.148.855.052.03.106.0%
0.3715.719.216.617.21.8410.7%
0.122.54.13.33.30.8024.2%
Acceptance Criterion: %CV < 20% for data points used in the IC₅₀ curve fit.

Inter-Assay Reproducibility (Multiple Experiments)

Experiment Date Analyst Calculated IC₅₀ (µM) Z'-Factor
2026-01-20Analyst A1.050.81
2026-01-21Analyst A1.120.79
2026-01-22Analyst B0.980.85
Acceptance Criterion: Fold-difference between IC₅₀ values should be less than 3.

Conclusion

Establishing the reproducibility of both the synthesis and biological evaluation of a compound like 1-Amino-3-methylisoquinoline-4-carbonitrile is not a procedural formality; it is the foundation of credible scientific research. By implementing protocols with built-in checkpoints, understanding the causality behind each experimental step, and rigorously tracking performance metrics, researchers can ensure their data is robust and reliable. This guide provides a template for such a system, emphasizing that true scientific integrity is achieved when results are not just generated, but are demonstrably and consistently reproducible.

References

  • Tarawneh, A. H. (2022). A New and Convenient Synthetic Method for 4-Aminoquinoline-3-carbonitrile and Its Derivatives. HETEROCYCLES, 104(4). Available at: [Link]

  • European Medicines Agency. (2011). ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. Available at: [Link]

  • ACS Reagent Chemicals. (2017). Validation and Verification Guidelines for Analytical Methods. American Chemical Society. Available at: [Link]

  • Sharma, V., et al. (2016). Recent advances in the synthesis of isoquinoline and its analogue: a review. World Journal of Pharmacy and Pharmaceutical Sciences, 5(7), 1820-1851. Available at: [Link]

  • Shaabani, A., et al. (2008). Three-component Process for the Synthesis of 4-Amino-5-pyrimidinecarbonitriles Under Thermal Aqueous Conditions or Microwave Irradiation. Arkivoc, 2008(ii), 115-123. Available at: [Link]

  • Pharmaffiliates. (n.d.). 1-Amino-3-methylisoquinoline-4-carbonitrile. Pharmaffiliates. Available at: [Link]

  • Der, H., et al. (2016). Synthesis, characterization and biological evaluation of novel 3-amino-1-(phenyl) benzo[f]quinoline-3-carbonitrile derivatives. International Journal of Chemical Studies, 4(5), 05-09. Available at: [Link]

  • Enago Academy. (2017). Can Reproducibility in Chemical Research be Fixed? Enago Academy. Available at: [Link]

  • Trevor, D. (2024). Editorial Reproducibility of Results. Organic Process Research & Development. Available at: [Link]

Sources

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Safe Handling of 1-Amino-3-methylisoquinoline-4-carbonitrile

For the modern researcher, scientist, and drug development professional, the synthesis and application of novel chemical entities are paramount to discovery. 1-Amino-3-methylisoquinoline-4-carbonitrile, a key building bl...

Author: BenchChem Technical Support Team. Date: February 2026

For the modern researcher, scientist, and drug development professional, the synthesis and application of novel chemical entities are paramount to discovery. 1-Amino-3-methylisoquinoline-4-carbonitrile, a key building block in medicinal chemistry, requires a nuanced understanding of its potential hazards to ensure the safety of laboratory personnel and the integrity of research. This guide provides a comprehensive framework for the safe handling, use, and disposal of this compound, grounded in established safety protocols and a deep understanding of chemical reactivity.

Hazard Profile: An Evidence-Based Assessment

  • Acute Toxicity: Harmful if swallowed, inhaled, or in contact with skin.[1]

  • Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[2]

  • Respiratory Irritation: May cause respiratory irritation.[3]

  • Sensitization: Potential for allergic skin reaction.[4]

Given these potential hazards, it is imperative to handle 1-Amino-3-methylisoquinoline-4-carbonitrile with the appropriate engineering controls and personal protective equipment (PPE) at all times.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are critical to minimizing exposure risk. The following table outlines the recommended PPE for handling 1-Amino-3-methylisoquinoline-4-carbonitrile, with explanations rooted in the principles of chemical safety.

PPE ComponentSpecificationsRationale
Hand Protection Double-gloving with nitrile gloves.[5][6]The inner glove provides a second barrier in case of a breach of the outer glove. Nitrile offers good resistance to a range of chemicals.[7][8] Gloves should be changed immediately if contaminated or every 30-60 minutes during continuous use.[6][9]
Eye Protection Chemical safety goggles with side shields or a full-face shield.[7]Protects against splashes and airborne particles that could cause serious eye irritation or damage. Standard safety glasses are insufficient.
Body Protection A long-sleeved, cuffed laboratory coat made of a low-permeability fabric.[5]Provides a barrier against skin contact with the chemical. Cuffs should be tucked into the outer gloves to ensure complete coverage.[5]
Respiratory Protection To be used in a certified chemical fume hood.[10][11]A fume hood is the primary engineering control to prevent inhalation of dust or vapors. If a fume hood is not available or if there is a risk of aerosol generation, a NIOSH-approved respirator (e.g., N95) may be necessary.[12]
Foot Protection Closed-toe shoes.[7]Protects feet from spills.

Operational Plan: A Step-by-Step Guide to Safe Handling

A systematic approach to handling 1-Amino-3-methylisoquinoline-4-carbonitrile, from receipt to disposal, is essential for maintaining a safe laboratory environment.

Receiving and Storage
  • Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

  • Storage: Store the compound in a tightly closed, clearly labeled container in a cool, dry, and well-ventilated area.[1][4] Keep it segregated from incompatible materials, such as strong oxidizing agents.[13] The storage area should be secure and accessible only to authorized personnel.[1]

Handling and Use

All manipulations of 1-Amino-3-methylisoquinoline-4-carbonitrile should be conducted within a certified chemical fume hood to minimize inhalation exposure.

Experimental Workflow:

cluster_prep Preparation cluster_handling Handling cluster_cleanup Cleanup and Disposal prep_ppe Don appropriate PPE prep_fume_hood Work within a certified chemical fume hood prep_ppe->prep_fume_hood prep_materials Gather all necessary materials and equipment prep_fume_hood->prep_materials handle_weigh Carefully weigh the required amount of compound prep_materials->handle_weigh handle_dissolve Dissolve in an appropriate solvent handle_weigh->handle_dissolve handle_reaction Perform the chemical reaction handle_dissolve->handle_reaction cleanup_decontaminate Decontaminate all surfaces and equipment handle_reaction->cleanup_decontaminate cleanup_waste Segregate and label all waste streams cleanup_decontaminate->cleanup_waste cleanup_dispose Dispose of waste according to institutional and local regulations cleanup_waste->cleanup_dispose

Caption: Workflow for Safe Handling of 1-Amino-3-methylisoquinoline-4-carbonitrile.

Spill Management

In the event of a spill, evacuate the immediate area and follow these steps:

  • Alert Personnel: Notify others in the vicinity.

  • Assess the Spill: Determine the extent of the spill and if it can be safely managed by laboratory personnel. For large spills, contact your institution's Environmental Health and Safety (EHS) department.

  • Containment: For small spills, use an appropriate absorbent material (e.g., vermiculite, sand) to contain the substance. Avoid raising dust.

  • Cleanup: Carefully collect the absorbed material into a labeled, sealed container for hazardous waste.

  • Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by soap and water.

Disposal Plan: Ensuring Environmental Responsibility

Proper disposal of 1-Amino-3-methylisoquinoline-4-carbonitrile and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

  • Waste Segregation: Collect all solid waste, including unused compound and contaminated materials (e.g., gloves, pipette tips), in a dedicated, clearly labeled hazardous waste container.[10]

  • Labeling: The container must be labeled as "Hazardous Waste" and include the full chemical name.

  • Storage: Store the hazardous waste container in a designated, secure area away from general laboratory traffic.

  • Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS department or a licensed chemical waste disposal company.[10] Do not discharge to sewer systems.[3]

Emergency Procedures

In case of exposure, immediate action is critical.

Exposure RouteFirst Aid Measures
Inhalation Move the person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[3]
Skin Contact Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[3][13]
Eye Contact Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[13]
Ingestion Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[3]

By adhering to these rigorous safety protocols, researchers can confidently and safely work with 1-Amino-3-methylisoquinoline-4-carbonitrile, fostering a culture of safety and scientific excellence within the laboratory.

References

  • Chemwatch GHS SDS in English (European) 63509-7 - Sdfine. Retrieved from [Link]

  • eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational Safety and Health Administration - OSHA. Retrieved from [Link]

  • 1-Aminoisoquinoline-7-carbonitrile | C10H7N3 | CID 22665848 - PubChem. Retrieved from [Link]

  • Fact Sheet: Disposable Nitrile Gloves in Chemical Labs | PennEHRS - UPenn EHRS - University of Pennsylvania. (2023-05-15). Retrieved from [Link]

  • Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf - NIH. Retrieved from [Link]

  • Personal protective equipment for preparing toxic drugs - GERPAC. Retrieved from [Link]

  • Part D: Chemical Safety Procedures for Laboratories - University of Wisconsin-La Crosse. Retrieved from [Link]

  • Guidelines for Safe Laboratory Practices - NextGen Protocols. Retrieved from [Link]

  • Personal Protective Equipment for Use in Handling Hazardous Drugs. (2006-12-06). Retrieved from [Link]

  • 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista. (2022-10-06). Retrieved from [Link]

  • Toxicological evaluation of the flavour ingredient 4-amino-5-(3-(isopropylamino)-2,2-dimethyl-3-oxopropoxy)-2-methylquinoline-3-carboxylic acid - PubMed. (2015-09-03). Retrieved from [Link]

  • Personal Protective Equipment is PPE - Health Care Technology. Retrieved from [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
1-Amino-3-methylisoquinoline-4-carbonitrile
Reactant of Route 2
1-Amino-3-methylisoquinoline-4-carbonitrile
© Copyright 2026 BenchChem. All Rights Reserved.